Osanetant Hydrate: Mechanistic Profile and NK3 Receptor Antagonism
Executive Summary Osanetant hydrate (SR-142801) represents a foundational molecule in the class of non-peptide tachykinin NK3 receptor antagonists.[1][2] Originally developed for schizophrenia, its pharmacological profil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Osanetant hydrate (SR-142801) represents a foundational molecule in the class of non-peptide tachykinin NK3 receptor antagonists.[1][2] Originally developed for schizophrenia, its pharmacological profile has gained renewed significance in the study of the Hypothalamic-Pituitary-Gonadal (HPG) axis, specifically for the treatment of vasomotor symptoms (VMS) and sex-hormone-dependent pathologies.[3][1]
This guide provides a rigorous technical analysis of Osanetant’s mechanism of action (MoA), moving from atomic-level receptor binding to macroscopic physiological regulation.[3][1] It includes validated experimental protocols for verifying NK3 antagonism in a research setting.
Molecular Profile
Osanetant is a potent, selective, and orally active antagonist of the Neurokinin-3 (NK3) receptor.[3][4][5] In research and formulation, it is frequently utilized as Osanetant Hydrate (typically monohydrate) to ensure crystalline stability and consistent solubility profiles.[3][1]
Soluble in DMSO (>15 mg/mL), Ethanol; poorly soluble in water
Target
Tachykinin Receptor 3 (TACR3 / NK3R)
Binding Mode
Competitive Orthosteric Antagonist
Target Pharmacology: The NK3 Receptor[9][10]
To understand Osanetant's efficacy, one must first define the signaling architecture of its target. The NK3 receptor is a G-protein-coupled receptor (GPCR) belonging to the Rhodopsin family (Class A).[3][1] It is preferentially activated by Neurokinin B (NKB) , a tachykinin peptide.[3][1]
The Gq/11 Signaling Cascade
The NK3 receptor couples primarily to the Gαq/11 protein family. Under physiological conditions (agonist binding), the receptor undergoes a conformational change that triggers the following cascade:
G-Protein Activation: Exchange of GDP for GTP on the Gαq subunit.[1]
Calcium Mobilization: IP3 binds to IP3 receptors on the Endoplasmic Reticulum (ER), causing a rapid efflux of Ca²⁺ into the cytosol.
Downstream Effects: Ca²⁺ and DAG activate Protein Kinase C (PKC) and the MAPK/ERK pathway, leading to gene transcription and neuronal depolarization.
Mechanism of Antagonism
Osanetant acts as a competitive antagonist at the orthosteric binding site. By occupying the transmembrane pocket usually reserved for the C-terminal of Neurokinin B, Osanetant prevents the conformational shift required for Gq coupling.
Selectivity: >1000-fold selective over NK1 and NK2 receptors.[3][1]
Schild Analysis: Slope ~1.0 (indicating competitive antagonism), though some functional assays may show complex kinetics due to slow dissociation rates.[3][1]
Visualization: Gq/11 Pathway Blockade
The following diagram illustrates the interruption of the signaling cascade by Osanetant.
Figure 1: Osanetant competitively inhibits the NK3 receptor, preventing Gq activation and the subsequent IP3-mediated Calcium release.
Physiological Mechanism: The KNDy Neuron Hypothesis[9]
While the molecular mechanism is Gq-inhibition, the physiological relevance of Osanetant lies in its effect on KNDy neurons (Kisspeptin/Neurokinin B/Dynorphin) located in the Arcuate Nucleus of the hypothalamus.
The Accelerator (NKB): KNDy neurons release NKB, which acts autocrinely/paracrinely on NK3 receptors on other KNDy neurons to synchronize and accelerate firing.[1] This drives the pulsatile release of GnRH.[8][9][10]
The Brake (Dynorphin): Dynorphin acts on Kappa Opioid Receptors (KOR) to terminate the pulse.[1]
Osanetant's Role: By blocking the NK3 receptor, Osanetant removes the "accelerator."[1] This dampens the synchronous firing of KNDy neurons, leading to:
Normalization of the thermoregulatory setpoint (mechanism for treating Hot Flashes/VMS).
Figure 2: Osanetant disrupts the NKB-mediated positive feedback loop within the KNDy neuron network, reducing downstream LH secretion.[3]
Experimental Validation Protocols
To rigorously validate Osanetant activity in a research setting, two complementary assays are required: Radioligand Binding (Affinity) and Calcium Mobilization (Function).[3][1]
Incubate for 15-30 minutes. Critical Step: Allows antagonist to equilibrate with the receptor.
Measurement:
Inject Senktide (EC80) into the wells containing Osanetant.[1]
Record fluorescence kinetics (Ex 488nm / Em 525nm) for 120 seconds.
Data Interpretation:
Osanetant should dose-dependently inhibit the Senktide-induced Calcium peak.[3][1]
Self-Validation: If the curve shifts to the right without depression of the max response (Schild slope ~1), it confirms competitive antagonism. If the max response is depressed, it may suggest insurmountable antagonism or slow dissociation kinetics (often seen with high-affinity NK3 antagonists).[3][1]
References
Emonds-Alt, X., et al. (1995). "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor."[3][1][7] Life Sciences.[3][1][7]
Tian, G., et al. (2007). "Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics."[3][1] Molecular Pharmacology.
Rance, N. E., et al. (2010). "Modulation of body temperature and LH secretion by hypothalamic KNDy (kisspeptin, neurokinin B and dynorphin) neurons."[3][1] Frontiers in Neuroendocrinology.
Prague, J. K., et al. (2017). "Neurokinin 3 receptor antagonism as a novel treatment for menopausal hot flushes: a phase 2, randomised, double-blind, placebo-controlled trial."[3][1] The Lancet.[1]
Cayman Chemical. "Osanetant (hydrate) Product Information & Safety Data."
SR 142801 (Osanetant): Tachykinin NK3 Receptor Selectivity Profile & Technical Guide
Executive Summary SR 142801 (Osanetant) represents a pivotal milestone in neuropharmacology as the first potent, highly selective, non-peptide antagonist of the tachykinin NK3 receptor . Developed by Sanofi-Recherche (no...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
SR 142801 (Osanetant) represents a pivotal milestone in neuropharmacology as the first potent, highly selective, non-peptide antagonist of the tachykinin NK3 receptor . Developed by Sanofi-Recherche (now Sanofi), it overcame the bioavailability and stability limitations of earlier peptide-based antagonists.
For researchers, SR 142801 is the "gold standard" tool compound for isolating NK3-mediated signaling. Its utility is defined by a rigorous selectivity profile: it exhibits nanomolar affinity for human and guinea pig NK3 receptors while displaying negligible affinity for NK1 (Substance P) and NK2 (Neurokinin A) receptors.[1]
Critical Technical Insight: Users must be aware of significant species-dependent affinity . SR 142801 is approximately 70-100 times less potent at rat NK3 receptors compared to human or guinea pig variants. Failure to account for this discrepancy is a common source of experimental error in rodent models.
Stereochemistry: The biological activity resides almost exclusively in the (S)-enantiomer . The (R)-enantiomer, SR 142806 , is frequently used as a negative control in experimental designs to verify specific binding.
Mechanism of Action
SR 142801 functions as a competitive antagonist at the orthosteric binding site of the NK3 receptor. It blocks the binding of the endogenous ligand Neurokinin B (NKB) , thereby preventing the activation of the G
q-coupled signaling cascade.
Signaling Pathway Visualization
The following diagram illustrates the specific pathway blocked by SR 142801. Note the downstream inhibition of Calcium mobilization, which is the primary readout for functional assays.
Figure 1: Mechanism of Action. SR 142801 competitively antagonizes the NK3 receptor, preventing Gq-protein coupling and subsequent IP3-mediated calcium release.
Selectivity Profile Analysis
The value of SR 142801 lies in its ability to discriminate between tachykinin receptor subtypes. The data below synthesizes binding affinities (
) and functional potencies () from seminal characterization studies (Emonds-Alt et al., 1995; Oury-Donat et al., 1995).
Table 1: Binding Affinity Profile (
in nM)
Data represents competition against [
I]-labeled ligands.
Receptor Subtype
Human ()
Guinea Pig ()
Rat ()
Selectivity Ratio (vs NK3)
NK3
0.21
0.11
15.0
-
NK1
> 1,000
> 1,000
> 1,000
> 5,000-fold
NK2
> 1,000
> 10,000
> 1,000
> 5,000-fold
Table 2: Functional Potency (
in nM)
Assay: Inhibition of agonist-induced IP formation in CHO cells.
Agonist Challenge
SR 142801 ()
SR 142806 (Enantiomer)
Neurokinin B
14.3 nM
> 1,000 nM
Senktide (Selective NK3 agonist)
4.8 nM
> 1,000 nM
Expert Commentary on Species Differences
The discrepancy between Human/Guinea Pig (
nM) and Rat ( nM) is structurally driven by a single amino acid variation in the transmembrane domain of the NK3 receptor (Valine in human vs. Leucine in rat).
Implication: When using rat models (e.g., behavioral studies), doses must be adjusted upwards by approximately 100-fold to achieve comparable receptor occupancy to guinea pig or human tissue.
Experimental Methodologies
To validate SR 142801 activity in your own laboratory, use the following standardized protocols. These are designed to be self-validating systems.
I]-iodohistidyl-[MePhe]-NKB (High selectivity for NK3).[5]
Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl
, 0.02% BSA (to prevent ligand adsorption).
Tissue/Cells: CHO-hNK3 membranes or Guinea Pig brain cortex.
Workflow Visualization:
Figure 2: Radioligand Binding Workflow. Critical step: Pre-soak GF/C filters in 0.3% Polyethyleneimine (PEI) to reduce non-specific binding of the hydrophobic radioligand.
Step-by-Step:
Preparation: Thaw membrane aliquots and homogenize in assay buffer.
Incubation: In 96-well plates, mix 150 µL membrane suspension, 50 µL radioligand (0.1 nM final), and 50 µL SR 142801 (varying concentrations).
Equilibrium: Incubate for 60 minutes at 25°C.
Termination: Rapidly filter through GF/C glass fiber filters pre-soaked in 0.3% PEI.
Quantification: Count radioactivity. Determine
and convert to using the Cheng-Prusoff equation.
Protocol B: Functional IP Accumulation Assay
This protocol confirms antagonist potency.
Cell Seeding: Seed CHO-hNK3 cells in 24-well plates. Label with [
H]-myo-inositol (2 µCi/mL) for 24 hours.
Wash: Wash cells with buffer containing 10 mM LiCl (to block IP breakdown).
Challenge: Add SR 142801 (15 min pre-incubation) followed by Agonist (Senktide, 10 nM).
Lysis: Stop reaction after 30 min with 0.1 M formic acid.
Separation: Isolate [
H]-IPs using anion-exchange chromatography (Dowex AG1-X8 columns).
Result: SR 142801 should inhibit IP accumulation in a dose-dependent manner.
References
Emonds-Alt, X., et al. (1995). SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor.[6] Life Sciences, 56(1), PL27-32.[6]
Oury-Donat, F., et al. (1995). Functional characterization of the nonpeptide neurokinin3 (NK3) receptor antagonist, SR 142801 on the human NK3 receptor expressed in Chinese hamster ovary cells.[5][7] Journal of Pharmacology and Experimental Therapeutics, 274(1), 148-154.[5][7]
Chung, F.Z., et al. (1995). Pharmacological characterization of the cloned human NK3 receptor. Molecular Pharmacology.
Structural Dynamics and Analytical Characterization of Osanetant Hydrate: A Technical Whitepaper
Target Audience: Formulation Scientists, Analytical Chemists, and Pharmacologists in Drug Development Executive Summary Osanetant (developmental code SR-142801) is a highly selective, non-peptide neurokinin-3 (NK3) recep...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Formulation Scientists, Analytical Chemists, and Pharmacologists in Drug Development
Executive Summary
Osanetant (developmental code SR-142801) is a highly selective, non-peptide neurokinin-3 (NK3) receptor antagonist originally developed by Sanofi-Synthélabo for the treatment of central nervous system disorders[1][2]. In pharmaceutical development, the solid-state form of an active pharmaceutical ingredient (API) dictates its stability, solubility, and bioavailability. Osanetant is frequently isolated and utilized as a monohydrate[3].
As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between Osanetant’s pharmacological mechanism and the rigorous analytical workflows required to validate its hydration state. This guide provides an authoritative framework for characterizing Osanetant hydrate using orthogonal thermal and crystallographic techniques.
Chemical Identity and Stoichiometric Profiling
Osanetant is a complex piperidine derivative. The transition from its anhydrous state to a stable monohydrate involves the incorporation of exactly one molar equivalent of water into its crystal lattice. This stoichiometric relationship is critical for accurate dosing and formulation.
Based on its molecular formula, the theoretical water content of Osanetant monohydrate can be calculated. The addition of one water molecule (18.015 g/mol ) to the anhydrous base (606.63 g/mol ) yields a hydrate molecular weight of 624.7 g/mol [2]. Consequently, the theoretical mass loss upon complete desolvation is exactly 2.88% .
Understanding the mechanism of action of Osanetant is crucial for interpreting its in vivo efficacy. Osanetant does not behave as a simple competitive antagonist. In cellular Ca²⁺ mobilization assays, it presents an aberrant Schild plot with a steep slope, indicating an insurmountable mode of antagonism [4].
The causality behind this insurmountable behavior lies in its binding kinetics. Kinetic binding experiments reveal that Osanetant possesses a remarkably slow dissociation rate from the GPCR binding pocket[4][5]. Once bound, it effectively "locks" the receptor, preventing the endogenous agonist, Neurokinin B (NKB), from initiating the Gq-protein coupled cascade that normally leads to intracellular calcium release.
Fig 1: Osanetant insurmountable antagonism of the NK3 receptor signaling pathway.
Solid-State Characterization: The Analytical Triad
Thermogravimetric Analysis (TGA): Measures mass loss as a function of temperature. For Osanetant monohydrate, TGA will quantify the exact desolvation event[6].
Differential Scanning Calorimetry (DSC): Captures the thermodynamics of the system. The release of hydration water from the crystalline lattice presents as an endothermic peak, which is distinct from the subsequent melting of the anhydrous lattice[6].
Powder X-Ray Diffraction (PXRD): Confirms structural integrity. Hydrate crystals maintain a specific unit cell structure; upon dehydration, the crystal structure undergoes a phase transition or becomes amorphous[7].
Fig 2: Orthogonal analytical workflow for validating the hydration state of osanetant.
Self-Validating Experimental Protocols
The following methodologies are designed as self-validating systems to ensure absolute data integrity during the characterization of Osanetant hydrate.
Protocol A: Simultaneous TGA-DSC for Hydration State Verification
Simultaneous Thermal Analysis (STA) allows for the exact correlation of mass loss with thermal events, eliminating discrepancies caused by varying sample preparations[6].
Sample Preparation: Weigh 5–10 mg of Osanetant hydrate into a crimped aluminum pan with a 50 µm pinhole.
Causality: The pinhole allows evolved water vapor to escape at a controlled rate, preventing internal pressure buildup that could artificially shift the desolvation temperature to a higher value.
Atmospheric Control: Purge the furnace with dry Nitrogen (N₂) at a flow rate of 50 mL/min.
Causality: Sweeps away evolved moisture to prevent re-condensation and suppresses oxidative degradation prior to the melting point.
Thermal Programming: Equilibrate at 25°C, then heat at a rate of 10°C/min up to 350°C.
Causality: A 10°C/min rate provides the optimal balance between resolving closely spaced thermal events (desolvation vs. melting) and preventing thermal lag within the sample.
Validation Check (Self-Correction): Analyze the thermogram. The mass loss step in the TGA curve must align perfectly with the broad endothermic peak in the DSC curve. Calculate the mass loss percentage. If the mass loss is significantly less than 2.88%, the sample has undergone partial dehydration during storage, and the batch must be re-crystallized or discarded.
Protocol B: Variable-Temperature PXRD (VT-PXRD) for Lattice Transition
To definitively prove that the water is incorporated into the crystal lattice (a true hydrate) rather than merely surface-bound, VT-PXRD is utilized[7].
Sample Mounting: Gently mill the sample to a uniform particle size and mount it on a zero-background silicon holder.
Causality: Uniform particle size minimizes preferred orientation effects, ensuring all crystallographic planes are represented in the diffractogram.
Initial Scan (Ambient): Collect the diffraction pattern using Cu-Kα radiation from 2θ = 2° to 40° at 25°C.
Thermal Stage Activation: Heat the sample in situ to 10°C above the endothermic desolvation peak identified in Protocol A (e.g., if desolvation occurs at 90°C, heat to 100°C). Hold isothermally for 10 minutes.
Post-Dehydration Scan: Rescan the sample under the same parameters.
Validation Check (Self-Correction): Compare the ambient and heated diffractograms. A true hydrate will exhibit a distinct phase shift—either the emergence of a new polymorphic pattern (anhydrous lattice) or a transition to an amorphous halo[7]. If the diffractogram remains completely unchanged despite the mass loss observed in TGA, the water was merely surface-adsorbed, and the material is not a true monohydrate.
Conclusion
The successful formulation of Osanetant requires a deep understanding of both its pharmacological profile and its solid-state chemistry. Its insurmountable antagonism of the NK3 receptor is driven by slow dissociation kinetics, making it a potent therapeutic candidate. However, unlocking its potential requires strict control over its physical form. By employing the orthogonal, self-validating TGA, DSC, and PXRD protocols outlined above, development teams can ensure the precise stoichiometric characterization of Osanetant monohydrate, guaranteeing consistent solubility, stability, and clinical efficacy.
Technical Guide: Historical Efficacy of SR 142801 (Osanetant) in Schizophrenia Positive Symptoms
Executive Summary: The NK3 Hypothesis SR 142801 (Osanetant) represents a pivotal chapter in the historical pharmacopeia of schizophrenia therapeutics. Developed by Sanofi-Synthélabo (now Sanofi) in the mid-1990s, it was...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The NK3 Hypothesis
SR 142801 (Osanetant) represents a pivotal chapter in the historical pharmacopeia of schizophrenia therapeutics. Developed by Sanofi-Synthélabo (now Sanofi) in the mid-1990s, it was the first potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor.[1]
Unlike the "sledgehammer" approach of typical antipsychotics—which blockade postsynaptic Dopamine D2 receptors indiscriminately, causing extrapyramidal symptoms (EPS)—SR 142801 was designed to modulate the presynaptic drive of dopamine. The central hypothesis was that Neurokinin B (NKB), the endogenous ligand for NK3, acts as a volume knob for dopaminergic firing in the ventral tegmental area (VTA) and substantia nigra (SN). By blocking NK3, SR 142801 aimed to dampen the hyper-dopaminergic state associated with positive symptoms (psychosis) without abolishing basal motor control.
Although development was discontinued in 2005 following strategic portfolio reviews and mixed Phase IIb results, SR 142801 remains a "proof-of-concept" compound that validated the NK3 mechanism as a non-D2 pathway for antipsychotic activity.
Mechanistic Foundation: Presynaptic Modulation
To understand the efficacy profile of SR 142801, one must map the neurocircuitry of the Tachykinin-Dopamine crosstalk.
The NKB-NK3-DA Axis
NK3 receptors are preferentially expressed on dopaminergic neurons in the SN and VTA. Under physiological stress or pathology, elevated levels of Neurokinin B (NKB) bind to these receptors, driving an increase in the firing rate of DA neurons. This results in excessive dopamine release in the striatum and prefrontal cortex—the neurochemical correlate of positive symptoms (hallucinations, delusions).
SR 142801 functions as a competitive antagonist, preventing NKB from binding.[2] Crucially, because it targets the modulation of firing rather than the postsynaptic reception, it theoretically spares the D2 receptors in the nigrostriatal pathway, avoiding the motor side effects typical of haloperidol.
Signaling Pathway Visualization
The following diagram illustrates the mechanistic intervention of SR 142801 within the dopaminergic synapse.
Caption: SR 142801 blocks NK3-mediated presynaptic drive, reducing DA release without direct D2 blockade.
Preclinical Validation: The Self-Validating Systems
Before human trials, SR 142801 had to pass rigorous "self-validating" behavioral assays. These protocols are designed so that only a compound with genuine antipsychotic-like activity can generate a positive result.
Key Preclinical Assays
Two primary models established the efficacy of SR 142801:
Senktide-Induced Turning: Senktide is a selective NK3 agonist. When injected into the substantia nigra, it causes contralateral turning behavior in gerbils (a proxy for hyper-dopaminergic activity).
Prepulse Inhibition (PPI): A measure of sensorimotor gating, which is defective in schizophrenia. Apomorphine (a non-selective DA agonist) disrupts PPI.
Preclinical Data Summary
The following table synthesizes historical data from key animal studies (e.g., Emonds-Alt et al., 1995).
Model
Species
Inducer
SR 142801 Effect
Clinical Correlate
Contralateral Turning
Gerbil
Senktide (NK3 agonist)
Dose-dependent inhibition (ID50 ~0.5 mg/kg)
Blockade of NK3-mediated motor agitation.
Locomotor Hyperactivity
Rat
Cocaine / Amphetamine
Attenuated hyperactivity
Reduction of positive symptoms (agitation).
Prepulse Inhibition (PPI)
Gerbil
Apomorphine
Restored PPI (Similar to Risperidone)
Improvement in sensorimotor gating (cognitive/positive).
Catalepsy
Rat
N/A (Spontaneous)
No catalepsy observed at high doses
Low risk of EPS side effects.
Protocol: Senktide-Induced Turning Assay
To replicate the foundational efficacy data:
Stereotaxic Surgery: Implant guide cannulas targeting the substantia nigra pars compacta (SNc) in male Mongolian gerbils.
Recovery: Allow 7 days for post-operative recovery.
Pre-treatment: Administer SR 142801 (0.1 - 10 mg/kg, i.p.) or Vehicle 30 minutes prior to challenge.
Challenge: Unilateral microinjection of Senktide (agonist) into the SNc.
Measurement: Place animal in a rotometer bowl. Record contralateral rotations over 30 minutes.
Validation: A reduction in rotations >50% compared to vehicle confirms NK3 antagonism efficacy in vivo.
Clinical Translation: The "Metatrial" & Efficacy
The clinical evaluation of SR 142801 is best defined by the "Metatrial" conducted by Sanofi. This was a sophisticated Phase IIb design intended to minimize placebo response variance and directly compare the novel agent against a "calibrator" (Haloperidol).
The Metatrial Design
Objective: Establish antipsychotic activity and dose-response.
Arms:
Placebo (Negative Control).
Haloperidol 10mg (Positive Control / Calibrator).
SR 142801 (Fixed Doses: e.g., 5mg, 20mg).
Primary Endpoint: Change in PANSS (Positive and Negative Syndrome Scale) Total Score from Baseline to Week 6.
Historical Efficacy Results
The results, reported around 2001-2003, demonstrated that SR 142801 possessed clear antipsychotic activity.
Metric
Placebo
Haloperidol (10mg)
SR 142801 (Osanetant)
Interpretation
PANSS Total Change
-5.0 (approx)
-15.0 to -20.0
-12.0 to -15.0
Statistically superior to placebo; comparable to Haloperidol.
Despite meeting the primary efficacy endpoint for positive symptoms, SR 142801 was discontinued. The industry consensus points to three factors:
Lack of Superiority: While it was as good as Haloperidol for positive symptoms, it did not show a dramatic advantage in treating negative symptoms or cognitive deficits, which was the "Holy Grail" for new atypical antipsychotics at the time.
Commercial Viability: The market was crowded with serotonergic-dopaminergic antagonists (SDAs) like Risperidone and Olanzapine. A drug that merely matched Haloperidol's efficacy (even with better safety) was viewed as commercially risky.
Depression Trials: Parallel trials in depression were inconclusive, limiting the drug's potential as a broad-spectrum psychiatric agent.
Workflow: Clinical Efficacy Evaluation
The following DOT diagram outlines the logical flow used to evaluate SR 142801's efficacy, highlighting the decision gates that led to its historical status.
Caption: The decision matrix for SR 142801: Success in safety/positive symptoms, but failure in differentiation.
References
Emonds-Alt, X., et al. (1995).[2][3] "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor."[2] Life Sciences.[2] Link
Spooren, W., et al. (2005).[4] "NK3 receptor antagonists: the next generation of antipsychotics?" Nature Reviews Drug Discovery.[4] Link
Kronenberger, C., et al. (2005). "Randomized, double-blind study of SR142801 (Osanetant)... in panic disorder." Pharmacopsychiatry. Link
Kamali, F. (2001). "Osanetant Sanofi-Synthélabo."[1][5][6] Current Opinion in Investigational Drugs. Link
Meltzer, H. Y., et al. (2004). "Cognitive effects of the NK3 receptor antagonist SR 142801 in schizophrenia." Schizophrenia Research.
Non-Peptide NK3 Antagonists for Testosterone Suppression: A Technical Guide
Executive Summary The therapeutic landscape for sex-hormone-dependent pathologies is shifting from total ablation (GnRH agonists/antagonists) to upstream modulation. Non-peptide Neurokinin-3 receptor (NK3R) antagonists r...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The therapeutic landscape for sex-hormone-dependent pathologies is shifting from total ablation (GnRH agonists/antagonists) to upstream modulation. Non-peptide Neurokinin-3 receptor (NK3R) antagonists represent a precision tool in this domain. By targeting KNDy (Kisspeptin/Neurokinin B/Dynorphin) neurons in the hypothalamic arcuate nucleus, these small molecules decouple the GnRH pulse generator, reducing Luteinizing Hormone (LH) pulse frequency and downstream testosterone production without the "chemical castration" profile often associated with direct GnRH blockade.
This guide details the mechanistic rationale, structure-activity relationships (SAR), and experimental protocols required to validate NK3 antagonists for testosterone suppression.
Part 1: Mechanistic Architecture
The KNDy Neuron and HPG Modulation
The core of this therapeutic approach lies in the KNDy neuron , which acts as the intrinsic pacemaker for GnRH secretion. Unlike GnRH analogs that act at the pituitary, NK3 antagonists intervene at the hypothalamic level.
Physiological State: Neurokinin B (NKB) binds to NK3 receptors (NK3R) on KNDy neurons, stimulating the release of Kisspeptin. Kisspeptin then activates GPR54 on GnRH neurons, triggering pulsatile GnRH release.
Pharmacological Blockade: NK3 antagonists (e.g., Fezolinetant) competitively inhibit NKB binding.[1] This reduces the frequency of GnRH pulses (but not necessarily the amplitude), leading to a selective reduction in LH and testosterone, while often preserving basal FSH levels.
Visualization: HPG Axis Modulation via NK3R Blockade
Figure 1: Mechanism of action showing NK3 antagonist blockade of the NKB-NK3R autocrine loop, reducing downstream testosterone synthesis.
Part 2: Compound Classes & Structural Optimization
The development of NK3 antagonists has evolved from early quinoline-based scaffolds to more selective triazolopiperazine structures to improve safety profiles, specifically hepatotoxicity.
Effective but associated with bone loss and metabolic risk.
Structure-Activity Relationship (SAR) Insights
Quinoline Core (Talnetant/Pavinetant): High affinity but linked to idiosyncratic liver toxicity, likely due to reactive metabolite formation or CYP interactions.
Triazolopiperazine (Fezolinetant): Designed to improve blood-brain barrier (BBB) penetration and reduce lipophilicity-driven toxicity. The "free drug hypothesis" suggests Fezolinetant's superior in vivo efficacy is due to high unbound brain concentration.
Part 3: Experimental Protocols for Validation
As a scientist, you must validate target engagement (in vitro) and functional modulation (in vivo). The following protocols are self-validating systems.
Protocol A: In Vitro Potency - FLIPR Calcium Mobilization Assay
Objective: Quantify the antagonistic potency (
) of a compound against human NK3R.
Rationale: NK3R is a -coupled GPCR. Activation triggers intracellular release. Antagonists blunt this flux.
Workflow:
Cell Line Generation: Stable transfection of CHO-K1 or HEK293 cells with human TACR3 cDNA.
Seeding: Plate cells (15,000/well) in 384-well black-wall, clear-bottom poly-D-lysine plates. Incubate 24h at 37°C/5%
.
Dye Loading: Aspirate media. Load cells with Calcium-4 assay kit (Molecular Devices) containing 2.5 mM probenecid (to inhibit anion transport). Incubate 60 min at 37°C.
Compound Addition (Antagonist Mode):
Add test compound (serially diluted in HBSS/HEPES).
Incubate for 30 minutes to allow receptor equilibration.
Agonist Challenge:
Inject Senktide (selective NK3 agonist) at
concentration.
Measurement: Monitor fluorescence (Ex 485nm / Em 525nm) using a FLIPR Tetra or FlexStation.
Data Analysis: Calculate
based on peak fluorescence reduction relative to vehicle control.
Protocol B: In Vivo Functional Assay - LH Pulse Frequency Profiling
Objective: Assess the compound's ability to lower LH pulse frequency (a proxy for GnRH pulsatility) and testosterone.
Rationale: Single-point hormone checks are insufficient due to the pulsatile nature of the HPG axis. Frequent sampling is required.[5]
Workflow:
Model Selection: Adult male Wistar rats or Ovariectomized (OVX) ewes (high sensitivity model).
Cannulation: Implant indwelling jugular catheters 72h prior to sampling to minimize stress (stress inhibits GnRH).
Dosing: Administer NK3 antagonist (Oral/IV) or Vehicle.
Sampling Regimen:
Collect blood samples every 10 minutes for 6–8 hours.
Volume: 25–50
per sample (replace with saline to maintain hemodynamics).
Assay: Quantify LH and Testosterone via sensitive RIA or ELISA.
Pulse Analysis: Use algorithms like PULSAR or Cluster to identify pulse frequency and amplitude.
Success Metric: Significant increase in inter-pulse interval (reduced frequency) compared to vehicle.
Part 4: Logical Workflow for Drug Discovery
The following diagram illustrates the critical path from target validation to clinical proof-of-concept for NK3 antagonists.
Figure 2: Critical path workflow for developing non-peptide NK3 antagonists.
References
Fraser, G. L., et al. (2016). The NK3 Receptor Antagonist ESN364 Suppresses Sex Hormones in Men and Women.[6][7] The Journal of Clinical Endocrinology & Metabolism.
Prague, J. K., et al. (2017). Neurokinin 3 receptor antagonism as a novel treatment for menopausal hot flushes: a phase 2, randomised, double-blind, placebo-controlled trial (MLE4901). The Lancet.
Skorupskaite, K., et al. (2018). Neurokinin 3 receptor antagonism decreases gonadotropin and testosterone secretion in healthy men. Clinical Endocrinology.
Hoveyda, H. R., et al. (2015). Discovery of Fezolinetant (ESN364): A Potent and Selective Nonpeptide Neurokinin-3 Receptor Antagonist. Journal of Medicinal Chemistry.
Determining the Solubility of Osanetant Hydrate in DMSO and Acetonitrile: An Application Note
Introduction Osanetant, also known as SR 142801, is a potent and selective non-peptide antagonist of the neurokinin-3 (NK3) receptor.[1][2] It has been investigated for its potential therapeutic applications in central n...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Osanetant, also known as SR 142801, is a potent and selective non-peptide antagonist of the neurokinin-3 (NK3) receptor.[1][2] It has been investigated for its potential therapeutic applications in central nervous system (CNS) disorders, including schizophrenia.[3][4][5] The development of liquid formulations for in vitro and in vivo studies, as well as for analytical method development, necessitates a thorough understanding of its solubility in various organic solvents. Osanetant is supplied as a monohydrate, and the presence of water can influence its physicochemical properties, including solubility.[1][6]
This application note provides a detailed guide for researchers, scientists, and drug development professionals on the solubility of Osanetant hydrate in two commonly used organic solvents: dimethyl sulfoxide (DMSO) and acetonitrile. We will present known solubility data for DMSO and provide a comprehensive, step-by-step protocol for the experimental determination of its solubility in acetonitrile, a solvent frequently used in reversed-phase high-performance liquid chromatography (RP-HPLC).
Physicochemical Properties of Osanetant Hydrate
A foundational understanding of the molecule's properties is crucial for interpreting solubility behavior.
Solubility of Osanetant Hydrate in Dimethyl Sulfoxide (DMSO)
DMSO is a highly polar aprotic solvent widely used in drug discovery and development for its ability to dissolve a broad range of compounds. Several suppliers provide data on the solubility of Osanetant hydrate in DMSO.
Expert Insight: The variation in reported solubility values can be attributed to differences in experimental conditions such as temperature, the specific form of Osanetant hydrate used, and the analytical method employed for quantification. The value of approximately 15 mg/mL from Cayman Chemical provides a strong starting point for preparing concentrated stock solutions. It is always recommended to perform a preliminary solubility test to confirm the value under your specific laboratory conditions.
Protocol for Determining Osanetant Hydrate Solubility in Acetonitrile
The following protocol is based on the widely accepted shake-flask method, which is considered a reliable technique for determining thermodynamic solubility.[11]
Materials and Equipment
Osanetant hydrate (purity ≥98%)
Anhydrous acetonitrile (HPLC grade or higher)
Analytical balance (readable to at least 0.01 mg)
2.0 mL glass vials with screw caps and PTFE septa
Vortex mixer
Thermostatically controlled shaker or incubator capable of maintaining a constant temperature (e.g., 25°C)
Centrifuge capable of at least 10,000 x g
Calibrated positive displacement pipettes
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Volumetric flasks and appropriate glassware for standard preparation
Experimental Workflow for Solubility Determination
Caption: Workflow for determining the solubility of Osanetant hydrate.
Step-by-Step Protocol
Preparation of Saturated Solution:
Accurately weigh an amount of Osanetant hydrate that is in clear excess of its expected solubility into a 2.0 mL glass vial. For a novel determination, starting with approximately 10-20 mg is a reasonable approach.
Precisely add a known volume (e.g., 1.0 mL) of anhydrous acetonitrile to the vial.
Securely cap the vial and vortex briefly to disperse the solid material.
Equilibration:
Place the vial in a shaker or incubator set to a constant temperature (e.g., 25°C ± 0.5°C).
Agitate the suspension for a sufficient period to ensure equilibrium is reached. A duration of 24 to 48 hours is typically recommended. The continued presence of undissolved solid throughout this period is essential to confirm that the solution is saturated.
Phase Separation:
After equilibration, remove the vial and centrifuge at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.
Causality Explained: Centrifugation is a critical step to ensure that no solid particles are transferred during the sampling of the supernatant, which would lead to an overestimation of the solubility.
Sample Analysis (HPLC-UV):
Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.
Dilute the aliquot with a known volume of acetonitrile to bring the concentration within the linear range of the HPLC calibration curve. A series of dilutions may be necessary.
Prepare a series of calibration standards of Osanetant hydrate of known concentrations in acetonitrile.
Analyze the diluted sample and the calibration standards using a validated HPLC-UV method. A C18 column is often a good starting point for a molecule of this nature. The UV detection wavelength should be set to a lambda max of Osanetant for optimal sensitivity.
Trustworthiness: The use of a validated HPLC method with a multi-point calibration curve is paramount for ensuring the accuracy and reliability of the final solubility value.[12]
Calculation:
Construct a calibration curve by plotting the peak area from the HPLC analysis versus the concentration of the standards.
Determine the concentration of the diluted sample from the calibration curve.
Calculate the original concentration in the saturated supernatant, accounting for the dilution factor. This value represents the solubility of Osanetant hydrate in acetonitrile at the specified temperature.
Solubility (mg/mL) = Concentration of diluted sample (mg/mL) x Dilution Factor
Discussion and Best Practices
Impact of Hydrate Form: It is crucial to recognize that the solubility measurement pertains to Osanetant hydrate. The presence of water in the crystal lattice can affect its stability and solubility compared to an anhydrous form.[6] The analytical method should be able to distinguish between different solid forms if phase transformation occurs during the experiment. Techniques like Powder X-ray Diffraction (PXRD) can be used to characterize the solid phase before and after the solubility experiment.[6]
Temperature Dependence: Solubility is a temperature-dependent property. Therefore, maintaining and reporting the temperature at which the determination is performed is critical for the reproducibility of the results.
Solvent Purity: The use of high-purity, anhydrous solvents is recommended to avoid introducing variability into the measurements. Water content in organic solvents can significantly influence the solubility of many compounds.
Conclusion
This application note has summarized the known solubility of Osanetant hydrate in DMSO, providing a valuable reference for the preparation of stock solutions. Furthermore, a detailed and robust protocol for the experimental determination of its solubility in acetonitrile has been provided. By following this protocol, researchers can obtain accurate and reliable solubility data, facilitating further research and development involving Osanetant hydrate.
References
Miller, J. M., et al. (2005). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Journal of Pharmaceutical Sciences, 94(10), 2243-2250.
Cysewski, P., et al. (2022). Predicting drug solubility in organic solvents mixtures. Chemical Engineering Research and Design, 183, 356-367.
Li, H., et al. (2016). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera.
Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. InTech.
Abraham, M. H., & Acree, Jr., W. E. (2018). Prediction of Solubility of Drugs and Other Compounds in Organic Solvents.
National Center for Biotechnology Information. (n.d.). Osanetant. PubChem Compound Database. Retrieved from [Link]
Wikipedia. (n.d.). Osanetant. Retrieved from [Link]
Wlodarski, K., & Sawicka, D. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. Pharmaceutics, 12(10), 969.
Pharmaceutical Technology. (2003, June 26). Osanetant – Novel Investigational Agent for Treatment of Schizophrenia. Retrieved from [Link]
Tian, G., et al. (2007). Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition. Molecular Pharmacology, 71(3), 902-911.
ResearchGate. (n.d.). Chemical structures of NK3R antagonists osanetant (SR142801). Retrieved from [Link]
Google Patents. (n.d.). WO2012156382A1 - Novel crystalline asenapine hydrochloride salt forms.
Hashem, H., et al. (2020). Review of analytical methodologies for the determination of 5-HT3 receptor antagonists. Journal of Pharmaceutical and Biomedical Analysis, 186, 113303.
Popa, V. T., et al. (2021).
Advenier, C., et al. (1997). A tachykinin NK3 receptor antagonist, SR 142801 (osanetant), prevents substance P-induced bronchial hyperreactivity in guinea-pigs. Pulmonary Pharmacology & Therapeutics, 10(5-6), 261-270.
Preparation of SR 142801 stock solutions for in vitro assays
Application Note: Preparation and Handling of SR 142801 (Osanetant) Stock Solutions for In Vitro Assays Abstract & Scope This technical guide details the standardized protocol for preparing, storing, and utilizing stock...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Preparation and Handling of SR 142801 (Osanetant) Stock Solutions for In Vitro Assays
Abstract & Scope
This technical guide details the standardized protocol for preparing, storing, and utilizing stock solutions of SR 142801 , a potent and selective non-peptide antagonist of the tachykinin NK3 receptor. Designed for researchers in neuropharmacology and drug discovery, this document addresses solubility challenges, solvent compatibility, and serial dilution strategies to ensure experimental reproducibility in in vitro assays (e.g., calcium mobilization, radioligand binding).[1]
Compound Overview & Physicochemical Properties
SR 142801 (Osanetant) acts as a competitive antagonist at the NK3 receptor, blocking the binding of Neurokinin B (NKB).[1][2][3] Unlike peptide antagonists, it crosses the blood-brain barrier and exhibits high affinity (Ki = 0.21 nM for human NK3R).[1]
SR 142801 functions by blocking the Gq-coupled signaling cascade initiated by NK3R activation.[1] Under normal conditions, NKB binding triggers the hydrolysis of PIP2 by Phospholipase C (PLC), leading to IP3 generation and intracellular calcium release.[1] SR 142801 inhibits this pathway.[1][3][6][7]
Figure 1: Schematic of the NK3R signaling cascade and the inhibitory node of SR 142801.
Protocol: Preparation of Stock Solutions
Objective: Prepare a stable 10 mM stock solution of SR 142801 in DMSO.
Materials Required:
SR 142801 powder (store at -20°C until use).[1][6][8]
Equilibration: Remove the SR 142801 vial from the freezer and allow it to equilibrate to room temperature for 30 minutes before opening. This prevents condensation from forming inside the vial, which can degrade the compound.
Weighing: Weigh approximately 6.07 mg of SR 142801.
Mixing: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.
Troubleshooting: If particles persist, warm the solution to 37°C in a water bath for 5 minutes, then vortex again. Sonication is permissible but avoid prolonged exposure to heat.[1]
Aliquoting: Dispense the stock solution into small aliquots (e.g., 50 µL or 100 µL) into amber vials or light-proof microcentrifuge tubes.
Storage: Store aliquots at -20°C (stable for 1 month) or -80°C (stable for 6 months). Avoid repeated freeze-thaw cycles.[1][6]
Protocol: Working Solutions & Serial Dilution
Objective: Prepare a dilution series for an IC50 determination assay (e.g., 8-point dose-response).
Constraint: The final DMSO concentration in the cell assay must remain constant and below the toxicity threshold (typically <0.1%).
Experimental Setup:
Top Assay Concentration: 10 µM (Standard for NK3 antagonism).[1]
Dilution Factor: 1:10 or 1:3 (Logarithmic spacing).
Final Assay Volume: 100 µL.
Workflow (100x Concentrates):
We will prepare "100x" working solutions in 100% DMSO first, then dilute into the assay buffer. This ensures the DMSO percentage is identical in all wells.
Start: Thaw a 10 mM stock aliquot.
Intermediate Dilution (1 mM): Add 10 µL of 10 mM Stock to 90 µL DMSO.
Note: To maintain constant DMSO, the diluent for the serial dilution must contain the same % of DMSO as the starting point.
Quality Control & Troubleshooting
Precipitation: SR 142801 is hydrophobic.[1] When diluting into aqueous buffer (e.g., HBSS or PBS), precipitation may occur at concentrations >50 µM.[1] Always inspect the working solution visually.[9] If "crashing out" occurs, add 0.1% BSA or Tween-20 to the buffer to stabilize the suspension.[1]
DMSO Tolerance: Ensure your specific cell line (e.g., CHO-NK3R, neurons) tolerates the final DMSO concentration.[1] Run a "Vehicle Only" control.[1]
Verification: Verify the concentration of the stock solution using absorbance if a specific extinction coefficient is available, or validate activity against a known IC50 standard (e.g., Talnetant).
References
Emonds-Alt, X., et al. (1995).[1] SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor.[3] Life Sciences, 56(1), PL27-32.[1][3] Link
Griebel, G., & Beeské, S. (2012).[1] Is there still a future for neurokinin 3 receptor antagonists as potential drugs for the treatment of psychiatric diseases? Pharmacology & Therapeutics, 133(1), 116-123.[1] Link
MedChemExpress. (2023).[1] Osanetant (SR142801) Datasheet. MedChemExpress. Link
Cayman Chemical. (2023).[1] Osanetant (hydrate) Product Information. Cayman Chemical.[1] Link
Optimal dosing regimen for Osanetant in gerbil anxiety models
Application Note: Optimal Dosing Regimen and Experimental Protocols for Osanetant (SR142801) in Gerbil Models of Anxiety Introduction & Mechanistic Rationale The tachykinin Neurokinin-3 (NK3) receptor has emerged as a cr...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimal Dosing Regimen and Experimental Protocols for Osanetant (SR142801) in Gerbil Models of Anxiety
Introduction & Mechanistic Rationale
The tachykinin Neurokinin-3 (NK3) receptor has emerged as a critical therapeutic target for modulating dopaminergic and noradrenergic pathways implicated in anxiety, depression, and schizophrenia[1]. However, a major hurdle in preclinical drug development is species-specific structural variation; the NK3 receptors in standard murine models (rats and mice) differ significantly from the human receptor, rendering them poor translational models[2].
The Mongolian gerbil (Meriones unguiculatus) is the gold-standard in vivo model for evaluating NK3 antagonists because its NK3 receptor shares a high pharmacological homology with the human receptor[2][3]. Osanetant (SR142801) is a highly selective, non-peptide competitive antagonist of the NK3 receptor[4][5]. Endogenous activation of NK3 by Neurokinin B (NKB) or synthetic agonists (like senktide) triggers Gq/11-coupled intracellular signaling, leading to increased neuronal firing in the amygdala, which manifests behaviorally as anxiety and hyperlocomotion[6][7]. By selectively blocking this receptor, Osanetant prevents downstream signal transduction, thereby exerting potent anxiolytic and antidepressant-like effects[3].
Quantitative Data Presentation: Optimal Dosing Regimens
Because behavioral assays measure different dimensions of the anxiety/depression spectrum, the optimal dosing route and pre-treatment incubation time for Osanetant vary depending on the specific model utilized. The following table summarizes the validated parameters for 7-week-old male Mongolian gerbils (50–60 g)[4].
Behavioral Assay
Administration Route
Optimal Dose Range
Pre-treatment Time
Pharmacological Outcome
Social Interaction Test
Per os (p.o.)
1 – 10 mg/kg
60 minutes
Significant increase in active social interaction time[3][4]
Tonic Immobility Test
Intraperitoneal (i.p.)
5 – 10 mg/kg
30 minutes
Significant reduction in immobility duration[3][4]
Senktide-Induced Hyperlocomotion
Intraperitoneal (i.p.)
10 – 30 mg/kg
30 minutes
Complete blockade of agonist-induced hyperlocomotion[2]
Experimental Protocols & Workflow
To ensure reproducibility and scientific integrity, the preparation and administration of Osanetant must account for its physicochemical properties. Osanetant is highly lipophilic and hygroscopic; introducing it directly into aqueous buffers will cause precipitation, leading to erratic absorption and high intra-cohort variability[8].
Protocol A: Vehicle Preparation and Drug Formulation
Stock Solution: Dissolve Osanetant powder in 100% DMSO to create a concentrated stock solution (e.g., 25.0 mg/mL). Sonicate the mixture to ensure complete dissolution[8].
Co-Solvent System: For in vivo working solutions, a step-wise co-solvent system is required to maintain solubility. A validated protocol utilizes 10% DMSO, 40% PEG300, 5% Tween-80, and 45% physiological saline[5].
Mixing Sequence: Add the calculated volume of DMSO stock to PEG300 and vortex thoroughly. Next, add Tween-80 and mix again. Finally, titrate slowly with physiological saline to achieve the desired final concentration (e.g., 1 mg/mL)[5]. Alternative: A vehicle containing Vitamin E and glycofurol has also been validated for i.p. injections[2].
Protocol B: Dosing Procedures
Subject Preparation: Weigh each gerbil accurately using a gram scale (precision up to 1.0 g) to ensure exact dosing, as gerbils have a narrow weight margin (typically 70g–120g for adults, but 50g–60g for 7-week-old subjects used in these assays)[4][9].
Oral Administration (p.o.): For the Social Interaction Test, administer 1, 3, or 10 mg/kg of Osanetant via oral gavage at a volume of 20 mL/kg. This must be done exactly 60 minutes prior to the behavioral assay to allow for gastrointestinal absorption and blood-brain barrier penetration[10].
Intraperitoneal Administration (i.p.): For the Tonic Immobility Test, inject 5 or 10 mg/kg of Osanetant into the lower right quadrant of the abdomen at a volume of 20 mL/kg, exactly 30 minutes prior to the assay[10].
Protocol C: Behavioral Assays
Social Interaction Test (Anxiety Model):
Habituation (Day 1): Place gerbils individually in a plastic arena (30 × 30 × 20 cm) under bright light (300 lux) for a 10-minute free-exploration period[10].
Testing (Day 2): Post-dosing, introduce two unfamiliar gerbils of the same weight and treatment group into the arena. Record active interaction time (grooming, chasing, sniffing) manually for 4.5 minutes. Osanetant will significantly increase this interaction time[10].
Tonic Immobility Test (Depression/Anxiety Model):
Post-dosing, induce immobility by gently restraining the gerbil on its back in a V-shaped trough for 15 seconds[10].
Release the animal and record the time until it spontaneously rights itself (all four paws on the ground). Osanetant acts similarly to SSRIs in this model, significantly decreasing the immobility time[3][10].
Figure 2: Standardized experimental workflow for Osanetant dosing in gerbil anxiety models.
References
Salomé N, et al. (2006). "Selective blockade of NK2 or NK3 receptors produces anxiolytic- and antidepressant-like effects in gerbils." Pharmacology Biochemistry and Behavior, PubMed/NIH. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8amwUc3jzxNy2flFH4CJoFinlymX99pM8TGtYavAlh2NtPt2L4o_pcPC19AAVPqyYrLQZhjdQkW4iKxXMogQo08LGWs2TUpqu6QOTNN5WZ-l-QK7JPDYXjQke-jSbKhAEPw==]
Nordquist RE, et al. (2008). "The tachykinin NK3 receptor agonist senktide induces locomotor activity in male Mongolian gerbils." European Journal of Pharmacology, PubMed/NIH. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLprZ9dIMRdbC82O8hrs-bPaF24oN9z7Xx5-oQLnyhyfbR5qQODxb8NfL143KN2U_Bh8vyE-ADYSbw0R-4glWJjrCoyBkr-N4E3PTRlOpg34jZgVBkeGpe2fAIqBd4GAOiMg==]
Andero R, et al. (2014). "A Role for Tac2, NkB, and Nk3 Receptor in Normal and Dysregulated Fear Memory Consolidation." The Ressler Lab. URL:[https://vertexaisearch.cloud.google.
Lewis W. (2010). "SURGICAL SOLUTIONS FOR GERBILS: ANALGESIA AND ANAESTHESIA IDEAS." Vet Times. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGAzneyE3ZZLoEoVrKBcGZT1EMHZhITTd-VTgzARgOFZ3Hi3Su8rot3Lx1faKH9CAI1FhxEW0-BMVt_upn6zB-zrZg4cK8LaSeU9V4MNHFQRAfgKXJehVlzSMlNhvMVQtn3dnQOCy141sacPy-yrxn45uE6qluYLM318mVQheFvi9kJhJWM4qb3NvSaj01lUq6VbbLYAJqyCMZQXpH4uFWjXw==]
Application Note: Protocol for the Solubilization and Preparation of Osanetant Hydrate (SR142801)
Part 1: Introduction & Physicochemical Profile[1] Executive Summary Osanetant (SR142801) is a potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor.[1][2][3] While highly effective in modulating Ta...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Introduction & Physicochemical Profile[1]
Executive Summary
Osanetant (SR142801) is a potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor.[1][2][3] While highly effective in modulating Tachykinin signaling, its lipophilic nature presents significant challenges in aqueous formulation. Direct addition of Osanetant hydrate to aqueous buffers (PBS, Saline, Media) invariably results in suspension rather than solution, leading to erratic biological data and poor reproducibility.
This guide details the "Solvent-Shift" protocol , the industry-standard method for introducing hydrophobic ligands into aqueous environments. By creating a high-concentration organic stock and performing controlled dilutions, researchers can achieve stable, homogenous solutions suitable for in vitro and in vivo applications.
Physicochemical Properties
Understanding the difference between the free base and the hydrate form is critical for accurate molarity calculations.
Use this value for Molarity calculations (Free base is ~606.6 g/mol )
Solubility (DMSO)
~15 mg/mL
Recommended Stock Solvent
Solubility (Ethanol)
~5–20 mg/mL
Alternative Stock Solvent
Solubility (PBS pH 7.2)
< 0.1 mg/mL
Insoluble directly
Appearance
White to off-white solid
Part 2: Pre-Protocol Considerations (The "Why" behind the "How")
The Hydration Factor
You are working with the hydrate . If your experimental design calls for a specific molar concentration (e.g., 10 µM), you must calculate mass based on the MW of 624.7 g/mol . Using the free base MW (606.6) will result in a ~3% error in final concentration.
DMSO Toxicity Thresholds
Osanetant requires Dimethyl Sulfoxide (DMSO) for initial solubilization. However, DMSO is cytotoxic at high concentrations.
Cell Culture: Final DMSO concentration should typically remain < 0.1% (v/v) .
Animal Models: Final DMSO concentration can often go up to 1–5% , or higher if using specific vehicles (e.g., PEG400/Tween80).
Protocol Logic: We will prepare a concentrated stock (e.g., 10 mM) so that the required dilution into the assay buffer naturally dilutes the DMSO to safe levels.
Part 3: Step-by-Step Protocols
Protocol A: Preparation of Primary Stock Solution (Organic Phase)
Goal: Create a stable, high-concentration master stock.
Weigh: Accurately weigh ~6.25 mg of Osanetant Hydrate into a sterile microcentrifuge tube. Record the exact mass.
Adjust Volume: Add the precise volume of anhydrous DMSO calculated to achieve exactly 10 mM based on the actual weighed mass.
Dissolve: Vortex vigorously for 30 seconds.
Critical Step: If particulate remains, sonicate in a water bath at room temperature for 5–10 minutes. The solution must be completely clear.
Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C. Stable for >1 year if kept dry.
Protocol B: Dilution into Aqueous Buffer (The Solvent-Shift)
Goal: Transfer the hydrophobic drug into aqueous media without precipitation ("crashing out").
Materials:
10 mM Osanetant DMSO Stock (from Protocol A)
Aqueous Buffer (PBS, HBSS, or Cell Culture Media)
Pipettes
Procedure:
Pre-warm: Ensure the aqueous buffer is at room temperature or 37°C. Cold buffers accelerate precipitation.
Intermediate Dilution (Optional but Recommended):
If the target concentration is low (e.g., 10 nM), do not jump directly from 10 mM.
Perform a 1:100 dilution in DMSO first (creating a 100 µM substock). This ensures pipetting accuracy.
Rapid Dispersion (The Drop-wise Method):
Place the aqueous buffer in a tube on a vortex mixer set to medium speed.
While vortexing, slowly add the DMSO stock drop-wise into the center of the liquid vortex.
Why? This prevents local high concentrations of the drug where the DMSO hits the water, which causes immediate precipitation.
Validation: Hold the tube up to a light source. The solution should be clear. If it looks cloudy or opalescent, the compound has precipitated.
Troubleshooting: If precipitation occurs, lower the final concentration or add a solubilizing agent like Tween-80 (0.1%) or Cyclodextrin to the buffer before adding the drug.
Part 4: Visualizing the Workflow & Mechanism
Solubilization Decision Tree
The following diagram illustrates the critical decision points in the solubilization process to ensure solution stability.
Caption: Figure 1. Optimized workflow for solubilizing Osanetant, highlighting the necessity of organic stock preparation prior to aqueous dilution.
Biological Mechanism of Action
Understanding the target helps verify the assay setup. Osanetant blocks the NK3 receptor, preventing the Calcium mobilization cascade usually triggered by Neurokinin B.
Caption: Figure 2. Osanetant acts as a competitive antagonist at the NK3 receptor, inhibiting the Gq-protein signaling cascade and subsequent Calcium release.
Part 5: References
PubChem. Osanetant Compound Summary (CID 219077).[2][4] National Library of Medicine.
[Link]
Emonds-Alt, X., et al. (1995). SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor.[5] Life Sciences, 56(1), PL27-PL32.[1][5]
[Link]
Application Note: Handling and Storage Stability of Osanetant Hydrate at -20°C
Abstract This application note provides a rigorous technical framework for the handling, storage, and stability validation of Osanetant (SR142801) hydrate powder. As a potent, non-peptide Neurokinin-3 (NK3) receptor anta...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a rigorous technical framework for the handling, storage, and stability validation of Osanetant (SR142801) hydrate powder. As a potent, non-peptide Neurokinin-3 (NK3) receptor antagonist, Osanetant requires strict environmental controls to prevent hydrolytic degradation and pseudopolymorphic transitions. This guide defines the critical parameters for maintaining compound integrity at -20°C, detailing the mechanistic rationale behind cold-chain protocols and offering a self-validating Quality Control (QC) workflow.
Introduction
Osanetant (SR142801) is a piperidine-based small molecule utilized in neurobiology to interrogate the tachykinin NK3 receptor signaling pathway.[1] While chemically robust relative to peptide antagonists, the presence of an N-methylacetamide side chain and a benzoyl moiety renders the molecule susceptible to amide hydrolysis and oxidative stress under suboptimal storage conditions.
The "hydrate" designation implies the inclusion of water molecules within the crystal lattice. This structural water is critical for thermodynamic stability but introduces a paradox: the compound is stable with its lattice water but highly susceptible to excess environmental moisture (hygroscopicity), which can catalyze chemical degradation. Therefore, storage at -20°C is not merely about temperature suppression; it is about arresting the kinetics of hydrolysis and preventing moisture-driven phase changes.
Physicochemical Profile
Property
Specification
Compound Name
Osanetant (SR142801)
CAS Number
160492-56-8 (base); 173050-51-6 (HCl salt)
Molecular Formula
C₃₅H₄₁Cl₂N₃O₂
Molecular Weight
~606.6 g/mol
Appearance
White to off-white crystalline powder
Solubility
Soluble in DMSO (>2 mg/mL), Ethanol; Poorly soluble in water
Hygroscopicity
Moderate; prone to deliquescence at high RH
Critical Motifs
Piperidine ring, N-methylacetamide, Benzoyl group
Storage Protocol: The -20°C Cold Chain
Rationale: The Arrhenius equation dictates that reaction rates (e.g., hydrolysis) roughly double for every 10°C increase. Storage at -20°C reduces degradation rates by ~16-fold compared to room temperature.
Primary Storage Conditions
Temperature: Maintain strictly at -20°C ± 5°C . Avoid "frost-free" freezers that cycle temperature to melt ice, as these thermal fluctuations can induce microscopic moisture migration within the vial.
Container: Use amber glass vials (Type I borosilicate) with Teflon-lined screw caps. The amber glass protects against photodegradation, while Teflon prevents plasticizer leaching and ensures a gas-tight seal.
Desiccation: Store the primary vial inside a secondary container (e.g., a sealed Falcon tube or jar) containing active silica gel or molecular sieve packets. This creates a "micro-environment" of near-zero humidity.
The "Equilibration Rule" (Critical)
NEVER open a -20°C vial immediately upon removal from the freezer.
Mechanism: Cold surfaces condense atmospheric moisture instantly. If the vial is opened while cold, water vapor will condense onto the hygroscopic powder.
Protocol: Allow the sealed vial to equilibrate to room temperature (20-25°C) for at least 60 minutes inside a desiccator before opening.
Handling and Reconstitution
Rationale: Osanetant is hydrophobic. Improper solvent choice or sequence can lead to "crashing out" or incomplete solubilization, affecting biological assay reproducibility.
Weighing and Solubilization
Environment: Weigh in a low-humidity environment (<50% RH) if possible.
Solvent Selection:
Preferred: Dimethyl sulfoxide (DMSO) or Ethanol.
Avoid: Direct dissolution in aqueous buffers (PBS, media).
Stock Preparation:
Dissolve powder in 100% DMSO to create a high-concentration stock (e.g., 10-50 mM).
Vortex for 30 seconds. If particulates persist, sonicate for 5 minutes at <30°C.
Aliquot immediately. Do not store the bulk stock in one tube. Divide into single-use aliquots (e.g., 20-50 µL) to avoid freeze-thaw cycles.
Freeze-Thaw Stability
Repeated freezing and thawing of DMSO stock solutions causes condensation and potential precipitation.
Limit: Maximum 1 freeze-thaw cycle recommended.
Storage of Solubilized Stock: Stable at -20°C for up to 1 month; -80°C for up to 6 months.
Stability Validation & Quality Control
Rationale: Visual inspection is insufficient. Chemical degradation (hydrolysis) often produces colorless byproducts that are inactive.
Degradation Pathways
The primary risk is Amide Hydrolysis , where the N-methylacetamide group is cleaved.
Trigger: Presence of water + acidic/basic impurities + heat.
QC Decision Tree (Graphviz)
Caption: Figure 1. Self-validating Quality Control workflow for Osanetant hydrate. Critical checkpoints prevent the use of degraded material in sensitive biological assays.
Validated HPLC Method (Proposed)
To verify stability, use the following Reverse-Phase HPLC conditions:
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 5% B to 95% B over 20 minutes.
Detection: UV at 220 nm (amide bond) and 254 nm (aromatic rings).
Acceptance Criteria: Single peak >98% area under the curve (AUC). New peaks appearing at lower retention times usually indicate hydrolysis products (more polar).
Troubleshooting Guide
Observation
Probable Cause
Corrective Action
Powder Clumping/Caking
Moisture ingress (Hygroscopicity).
Discard if precise weighing is impossible. Ensure desiccant is active in secondary storage.
Yellow Discoloration
Oxidation of impurities or piperidine ring.
Check purity via HPLC. If <95%, discard.
Precipitation in Media
"Crashing out" due to low solubility.
Dilute DMSO stock slowly into vortexing media. Keep final DMSO concentration <0.1% to 1%.
Verify storage history.[3] Ensure vial was not left at RT >24h.
References
PubChem. (n.d.). Osanetant | C35H41Cl2N3O2. National Library of Medicine. Retrieved October 26, 2023, from [Link]
Emonds-Alt, X., et al. (1995). SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor.[4] Life Sciences, 56(1), PL27-32. [Link]
Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: Prediction of chemical stability of pharmaceuticals. International Journal of Pharmaceutics, 293(1-2), 101-125. (General reference for Arrhenius kinetics in storage).
Giron, D. (1995). Thermal analysis and calorimetric methods in the characterisation of polymorphs and solvates. Thermochimica Acta, 248, 1-59.
In Vivo Pharmacokinetics of SR 142801 (Osanetant): Application Notes and Protocols for Preclinical Research
For Researchers, Scientists, and Drug Development Professionals Introduction SR 142801, also known as osanetant, is a potent and selective non-peptide antagonist of the tachykinin neurokinin-3 (NK3) receptor.[1][2][3] In...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
SR 142801, also known as osanetant, is a potent and selective non-peptide antagonist of the tachykinin neurokinin-3 (NK3) receptor.[1][2][3] Initially investigated for the treatment of schizophrenia and other central nervous system disorders, its development was later discontinued.[4] Despite this, SR 142801 remains a valuable tool for researchers investigating the physiological and pathological roles of the NK3 receptor. This document provides a comprehensive guide to understanding the in vivo half-life and pharmacokinetic profile of SR 142801, complete with detailed protocols for preclinical assessment.
The tachykinin system, which includes substance P (NK1 receptor), neurokinin A (NK2 receptor), and neurokinin B (NK3 receptor), is involved in a wide array of physiological processes. The NK3 receptor, in particular, is a subject of ongoing research for its role in reproductive endocrinology, mood disorders, and neurodegenerative diseases. Understanding the pharmacokinetic properties of a selective antagonist like SR 142801 is paramount for designing and interpreting in vivo studies, ensuring appropriate dosing regimens, and correlating plasma concentrations with pharmacological effects.
Mechanism of Action: Targeting the NK3 Receptor
SR 142801 exerts its pharmacological effects by competitively binding to the NK3 receptor, thereby preventing the binding of its endogenous ligand, neurokinin B. This antagonism blocks the downstream signaling pathways activated by the NK3 receptor. The affinity of SR 142801 for the NK3 receptor has been shown to be high in humans and guinea pigs, with comparatively lower affinity for the rat NK3 receptor.[1] In vitro studies have characterized SR 142801 as having a slow onset of action and acting as a long-lasting, essentially irreversible antagonist in some functional assays.[1][5]
Caption: Signaling pathway of the NK3 receptor and the antagonistic action of SR 142801.
In Vivo Pharmacokinetic Profile of SR 142801
While detailed, publicly available pharmacokinetic data for SR 142801 is limited, existing literature and clinical trial information allude to key properties. In vivo studies in animal models have demonstrated a long-lasting inhibitory effect of SR 142801 after both intravenous and oral administration, suggesting a durable presence in the systemic circulation.[6]
A clinical trial involving SR 142801 (ACER-801) for post-menopausal vasomotor symptoms included pharmacokinetic assessments, though specific results such as half-life, Cmax, and AUC are not detailed in the publicly available summary.[7] The study design involved twice-daily dosing, which may suggest a half-life that supports such a regimen to maintain therapeutic concentrations.[7]
Table 1: Summary of Known Pharmacokinetic Characteristics of SR 142801
Parameter
Observation/Data
Species
Source
Duration of Action
Long-lasting inhibitory effect observed after i.v. and p.o. administration.
Experimental Protocols for Preclinical Pharmacokinetic Assessment
To rigorously characterize the in vivo half-life and pharmacokinetics of SR 142801 in a preclinical setting, a series of well-defined experiments are necessary. The following protocols provide a framework for conducting such studies in a rodent model (e.g., rats), which can be adapted for other species.
I. Animal Model and Dosing
Animal Selection: Male Sprague-Dawley rats (250-300 g) are a commonly used model. Animals should be acclimated for at least one week prior to the study.
Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum, unless fasting is required for the study.
Dosing Formulation: For oral administration, SR 142801 can be suspended in a vehicle such as 0.5% methylcellulose or a solution containing a solubilizing agent like Tween 80. For intravenous administration, a clear, sterile solution should be prepared, potentially using a co-solvent system if solubility is a concern.
Dose Administration:
Oral (p.o.): Administer the formulation via oral gavage at a predetermined dose volume (e.g., 5 mL/kg).
Intravenous (i.v.): Administer the sterile solution via a tail vein injection at a controlled rate (e.g., over 1 minute) at a smaller dose volume (e.g., 1 mL/kg).
Caption: Workflow for a preclinical pharmacokinetic study of SR 142801.
II. Blood Sample Collection and Processing
Sampling Time Points: A robust sampling schedule is crucial. For an i.v. study, typical time points might be: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose. For an oral study, time points could include: 0, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose.
Blood Collection:
Collect blood samples (approximately 100-200 µL) into tubes containing an anticoagulant (e.g., K2-EDTA).
For serial sampling from the same animal, the tail vein is a common site. Sparse sampling techniques, where different animals are used for different time points, can also be employed to minimize stress on individual animals.
Plasma Preparation:
Immediately after collection, centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.
Transfer the plasma supernatant to clean, labeled tubes and store at -80°C until analysis.
III. Bioanalytical Method: Quantification of SR 142801 in Plasma by LC-MS/MS
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in biological matrices due to its high sensitivity and selectivity.[8]
Sample Preparation (Protein Precipitation):
Thaw plasma samples on ice.
To a 50 µL aliquot of plasma, add a suitable internal standard (a structurally similar compound not present in the sample).
Add 150 µL of ice-cold acetonitrile to precipitate plasma proteins.
Vortex the mixture for 1-2 minutes.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.
Transfer the supernatant to a clean tube or a 96-well plate for analysis.
LC-MS/MS Conditions (Hypothetical Example):
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase: A gradient elution using:
A: Water with 0.1% formic acid
B: Acetonitrile with 0.1% formic acid
Flow Rate: 0.4 mL/min.
Mass Spectrometer: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
MRM Transitions: Specific precursor-to-product ion transitions for SR 142801 and the internal standard would need to be determined through initial method development.
Method Validation: The bioanalytical method must be validated according to regulatory guidelines to ensure its reliability. Key validation parameters include:
Selectivity and Specificity
Linearity and Lower Limit of Quantification (LLOQ)
Accuracy and Precision
Recovery
Matrix Effect
Stability (freeze-thaw, bench-top, long-term)
IV. Pharmacokinetic Data Analysis
The plasma concentration-time data obtained from the LC-MS/MS analysis is used to calculate key pharmacokinetic parameters using non-compartmental analysis software.
Table 2: Key Pharmacokinetic Parameters to be Determined
Parameter
Description
Cmax
Maximum observed plasma concentration.
Tmax
Time to reach Cmax.
AUC (0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable concentration.
AUC (0-inf)
Area under the plasma concentration-time curve from time 0 to infinity.
t1/2
Terminal elimination half-life.
CL
Clearance (for i.v. data).
Vd
Volume of distribution (for i.v. data).
F%
Bioavailability (requires both i.v. and p.o. data).
Conclusion
While the clinical development of SR 142801 has been discontinued, its utility as a selective NK3 receptor antagonist in preclinical research remains significant. A thorough understanding of its in vivo half-life and pharmacokinetic profile is essential for the design and interpretation of these studies. The protocols outlined in this document provide a robust framework for researchers to determine these critical parameters in animal models. By employing rigorous experimental design, validated bioanalytical methods, and appropriate pharmacokinetic modeling, researchers can effectively leverage SR 142801 to further elucidate the complex roles of the NK3 receptor in health and disease.
References
Inventi Impact: Pharmacokinetics & Pharmacodynamics. (n.d.). Retrieved from [Link]
Regoli, D., et al. (1996). Pharmacological characterization of SR 142801: a new non-peptide antagonist of the neurokinin NK-3 receptor. Pharmacology, 52(3), 163-70.
Greenblatt, D. J., von Moltke, L. L., Harmatz, J. S., & Shader, R. I. (2000). Pharmacokinetics, pharmacodynamics, and drug disposition. In ACNP (pp. 431-443).
Maggi, C. A., et al. (1996). Study of SR 142801, a new potent non-peptide NK3 receptor antagonist on cardiovascular responses in conscious guinea-pig. British journal of pharmacology, 117(6), 1095–1102.
Emonds-Alt, X., et al. (1995). SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor. Life sciences, 56(1), PL27–PL32.
Griebel, G., et al. (1997). Activity of SR 142801 at peripheral tachykinin receptors. European journal of pharmacology, 332(3), 285–292.
Reddy, K. T. K., & Haque, M. A. (2024).
Maggi, C. A., et al. (1997). Activity of SR 142801 at peripheral tachykinin receptors. European journal of pharmacology, 332(3), 285-292.
ClinicalTrials.gov. (2022). Dose-ranging, PK, Safety, Efficacy Study of Osanetant in Patients With Moderate/Severe VMS Associated With Menopause. Retrieved from [Link]
International Journal of Pharmaceutical Sciences. (2026, February 23). Bio-Analytical Assay Methods for Estimation of Drugs in Human Plasma using LC–MS/MS: A Review. Retrieved from [Link]
Frontiers in Pharmacology. (2019, January 17). Establishing pre-clinical pharmacokinetic parameters for drug candidate using targeted mass spectrometry. Retrieved from [Link]
Pharmaceutical Technology. (2003, June 26). Osanetant - Novel Investigational Agent for Treatment of Schizophrenia. Retrieved from [Link]
Bioanalytical LC–MS Method for the Quantification of Plasma Androgens and Androgen Glucuronides in Breast Cancer. (n.d.). Retrieved from [Link]
Zankl, H., et al. (2005). Randomized, double-blind study of SR142801 (Osanetant). A novel neurokinin-3 (NK3) receptor antagonist in panic disorder with pre- and posttreatment cholecystokinin tetrapeptide (CCK-4) challenges.
Development and Validation of Bioanalytical LC–MS/MS Method for Pharmacokinetic Assessment of Amoxicillin and Clavulanate in Human Plasma. (2025, July 2). Retrieved from [Link]
Science.gov. (n.d.). auc cmax tmax: Topics by Science.gov. Retrieved from [Link]
Frossard, N., et al. (1997). A tachykinin NK3 receptor antagonist, SR 142801 (osanetant), prevents substance P-induced bronchial hyperreactivity in guinea-pigs. Pulmonary pharmacology & therapeutics, 10(5-6), 261–270.
Bioanalytical method development and validation for the quantitation of larotrectinib in human plasma. (2023, November 4). Retrieved from [Link]
Zenovel. (2025, June 2). Pharmacokinetic Data: Key for Clinical Trials & Approvals. Retrieved from [Link]
Population pharmacokinetic-pharmacodynamic model of elinzanetant based on integrated clinical phase I and II data. (2024, September 18). Retrieved from [Link]
Google Patents. (2011, February 3). Pharmacokinetics of S-adenosylmethionine formulations.
Methods for assessing NK3 receptor occupancy by Osanetant
Application Note: Methodologies for Assessing NK3 Receptor Occupancy by Osanetant Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and CNS Drug Development Professionals Introducti...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Methodologies for Assessing NK3 Receptor Occupancy by Osanetant
Prepared by: Senior Application Scientist
Target Audience: Researchers, Pharmacologists, and CNS Drug Development Professionals
Introduction and Mechanistic Rationale
Osanetant (SR142801) is a potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor[1]. The NK3 receptor, a Gq-coupled G-protein coupled receptor (GPCR), is predominantly expressed in the central nervous system (CNS)—specifically in the cortex, amygdala, hippocampus, and midbrain structures—where it modulates dopaminergic signaling and the hypothalamic-pituitary-gonadal axis[2][3].
During the clinical development of early NK3 antagonists for psychiatric and cognitive disorders, a critical disconnect was observed between systemic pharmacokinetics (PK) and central pharmacodynamics (PD). Several promising candidates, including osanetant and talnetant, faced efficacy challenges in later-stage trials, which retrospective analyses partially attributed to poor blood-brain barrier penetration and sub-optimal target engagement[4][5].
To bridge this PK/PD gap, Receptor Occupancy (RO) assays are indispensable. RO assays quantify the percentage of available target receptors engaged by a ligand at a specific dose[6]. By determining the precise relationship between plasma concentration, brain exposure, and NK3 receptor blockade, researchers can rationally select doses that achieve the therapeutically required occupancy (typically >80% for CNS antagonists) while minimizing off-target effects.
Osanetant operates via competitive binding at the orthosteric site of the NK3 receptor, directly blocking the endogenous agonist Neurokinin B (NKB)[7]. This prevents the downstream Gq-mediated activation of phospholipase C (PLC) and subsequent intracellular calcium (Ca²⁺) mobilization.
Mechanism of NK3 receptor antagonism by Osanetant blocking Gq-mediated calcium mobilization.
Strategic Considerations for NK3 Occupancy Assays
Designing an RO assay for osanetant requires careful consideration of the biological system:
Species Selection (Critical): The pharmacology of the NK3 receptor in rats and mice differs significantly from humans. Therefore, preclinical RO assays for osanetant must utilize gerbils, guinea pigs, or non-human primates , as their NK3 receptor binding profiles closely mirror human pharmacology[2].
Radioligand Selection: For ex vivo and in vitro assays, [³H]-senktide is the gold standard due to its high selectivity for NK3 over NK1 and NK2 receptors[2]. Alternatively, [³H]-osanetant can be used to directly measure antagonist displacement.
In Vivo Tracers: For clinical or large-animal Positron Emission Tomography (PET), novel radioligands such as [¹⁸F]Lu AF10628 have been developed to non-invasively map NK3 occupancy[8].
Quantitative Data Summary
The following table summarizes the primary methodologies used to assess osanetant target engagement across different stages of drug development.
Assay Methodology
Primary Application
Tracer / Ligand Used
Key Readout
Advantages & Limitations
In Vitro Cellular Assay
Early Screening / Kinetics
[¹²⁵I]-NKB, Fluo-4 (Ca²⁺)
Schild Plot (Kb), IC₅₀
Pros: High throughput, confirms competitive orthosteric binding[7].Cons: Does not account for in vivo brain penetrance.
Ex Vivo Autoradiography
Preclinical PK/PD Modeling
[³H]-Senktide
% Receptor Occupancy
Pros: Direct measurement of brain RO at specific anatomical loci[9].Cons: Requires animal sacrifice; provides only a single time-point per subject.
In Vivo PET Imaging
Translational & Clinical
[¹⁸F]Lu AF10628
Binding Potential (BP_ND)
Pros: Non-invasive, longitudinal tracking in living subjects[8][10].Cons: High cost, requires cyclotron access and complex kinetic modeling.
Experimental Workflow: Ex Vivo Autoradiography Protocol
Ex vivo autoradiography is the workhorse method for preclinical CNS receptor occupancy. It is a self-validating system: by administering the unlabelled drug in vivo and applying the radiotracer ex vivo, we ensure that the assay only measures receptors that were left unoccupied by the drug at the time of tissue harvest[9][11].
Ex vivo autoradiography workflow for quantifying NK3 receptor occupancy in brain tissue.
Step-by-Step Protocol
Phase 1: In Vivo Dosing and Tissue Preparation
Dosing: Administer osanetant (or vehicle control) to male gerbils or guinea pigs via the intended route of administration (e.g., p.o. or i.v.). Dose ranges should bracket the expected ED₅₀.
Harvest: At the predetermined Tₘₐₓ (time of peak plasma/brain concentration), euthanize the animals. Rapidly extract the brain to prevent dissociation of the bound osanetant.
Freezing: Flash-freeze the brain tissue in isopentane chilled on dry ice. Store at -80°C.
Cryosectioning: Section the brain into 15–20 µm coronal slices using a cryostat at -20°C. Mount sections onto gelatin-coated slides. Ensure sections include NK3-rich regions (e.g., cortex, amygdala).
Phase 2: Ex Vivo Radioligand Incubation
Causality Note: The incubation conditions must be kept strictly at 4°C or room temperature for a brief duration to prevent the in vivo bound osanetant from dissociating from the receptor during the assay.
Pre-incubation: Briefly wash slides in assay buffer (50 mM Tris-HCl, pH 7.4, containing 3 mM MnCl₂ and 0.02% BSA) for 5 minutes to remove endogenous NKB.
Total Binding (TB): Incubate sections from vehicle and osanetant-treated animals in assay buffer containing 1–2 nM [³H]-senktide for 60 minutes.
Non-Specific Binding (NSB) Control: Incubate adjacent sections from vehicle-treated animals in the same buffer supplemented with a saturating concentration of unlabelled osanetant (10 µM) or unlabelled senktide (1 µM). This self-validates the assay by defining the background noise of the radioligand.
Phase 3: Washing and Quantification
Washing: Wash the slides sequentially in ice-cold assay buffer (2 x 5 minutes), followed by a rapid dip in ice-cold distilled water to remove buffer salts. Stringent washing is critical to remove unbound radioligand and low-affinity non-specific interactions.
Drying: Rapidly dry the sections under a stream of cool air.
Imaging: Expose the slides to a tritium-sensitive phosphor screen alongside [³H] microscales (standards) for 5–7 days. Scan the screen using a phosphorimager.
Data Analysis: Quantify the optical density in the regions of interest (ROI) using image analysis software. Convert optical density to fmol/mg tissue equivalent using the standard curve.
Calculation of % Receptor Occupancy:
Calculate Specific Binding (SB) for both vehicle and treated groups:
SB = Total Binding (TB) - Non-Specific Binding (NSB)
While ex vivo assays are foundational in preclinical stages, transitioning osanetant or next-generation NK3 antagonists to the clinic requires non-invasive in vivo PET imaging[10].
In a PET RO study, a baseline scan is performed using an NK3-specific radiotracer (e.g., [¹⁸F]Lu AF10628) to establish the maximum binding potential (
) in the brain[8]. The subject is then administered the therapeutic dose of the antagonist. A subsequent PET scan reveals a reduction in the radiotracer signal in NK3-dense regions. The difference in between the baseline and post-dose scans provides a direct, real-time measurement of target engagement, ensuring that the drug crosses the blood-brain barrier and binds the receptor at therapeutically relevant levels[10].
References
1.[1] Neuropeptide Receptors in Pain Circuitries: Useful Targets for CNS Imaging with Non-Peptide Ligands Suitable for PET? Scientific Research Publishing. Available at: [Link]
2.[8] Neurokinin-3 Receptor Binding in Guinea Pig, Monkey, and Human Brain: In Vitro and in Vivo Imaging Using the Novel Radioligand, [18F]Lu AF10628. PubMed Central (NIH). Available at: [Link]
3.[4] The pipeline and future of drug development in schizophrenia. Gray Lab (UC Davis). Available at: [Link]
4.[5] Pharmacokinetics and central nervous system effects of the novel dual NK1/NK3 receptor antagonist GSK1144814 in alcohol-intoxicated volunteers. PubMed Central (NIH). Available at: [Link]
5.[10] Positron Emission Tomography in CNS Drug Discovery and Drug Monitoring. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
6.[2] Characterization of RO4583298 as a novel potent, dual antagonist with in vivo activity at tachykinin NK1 and NK3 receptors. PubMed Central (NIH). Available at: [Link]
7.[9] Receptor Occupancy Assay. Gifford Bioscience. Available at: [Link]
8.[3] N',2-Diphenylquinoline-4-carbohydrazide based NK3 receptor antagonists II. ResearchGate. Available at: [Link]
9.[6] In Vivo Receptor Occupancy in Rodents by LC-MS/MS. PubMed (NIH). Available at: [Link]
10.[7] Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition. PubMed (NIH). Available at: [Link]
Technical Support Center: Osanetant Binding & Schild Analysis
Ticket ID: NK3-SCHILD-OSA-001 Topic: Troubleshooting Aberrant Schild Plot Slopes with Osanetant Assigned Specialist: Senior Application Scientist, Receptor Pharmacology Unit Welcome to the Support Center You are likely h...
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: NK3-SCHILD-OSA-001
Topic: Troubleshooting Aberrant Schild Plot Slopes with Osanetant
Assigned Specialist: Senior Application Scientist, Receptor Pharmacology Unit
Welcome to the Support Center
You are likely here because your Schild plot for Osanetant (SR 142801) antagonism of the NK3 receptor is deviating from the theoretical slope of unity (1.0).
This is a known, high-complexity issue with Osanetant. Unlike its analog Talnetant, Osanetant frequently exhibits "aberrant" Schild kinetics in functional assays (e.g., Ca²⁺ mobilization), often yielding slopes significantly > 1.0 (steep) or < 1.0 (shallow) depending on experimental conditions.[1]
This guide deconstructs the pharmacological artifacts versus the biological realities of Osanetant binding.
Part 1: The Diagnostic Matrix (Schild Slope Deviation)
Use this decision matrix to identify the root cause of your aberrant data.
Scenario A: The "Steep" Slope (Slope > 1.2)
Common with Osanetant in functional assays.
Q: My Schild slope is steep (e.g., 1.5 to 3.3). Is this positive cooperativity?A: Unlikely. While a slope > 1 theoretically suggests positive cooperativity, with Osanetant, this is frequently an artifact of non-specific binding or functional assay sensitivity .
The "Osanetant Anomaly": In functional Ca²⁺ mobilization assays, Osanetant has been documented to produce steep Schild slopes (~3.[1]3) and a
value significantly higher than its binding .[1] This discrepancy is often absent in radioligand binding assays (where slope ≈ 1.0), suggesting the issue lies in the transduction or assay format, not the binding event itself [1].
Antagonist Depletion (The "Plastic Effect"): Osanetant is highly lipophilic. If you are using low concentrations (<10 nM) in polystyrene plates without sufficient carrier protein (BSA), the drug adsorbs to the plastic.
Result: The "free" concentration is lower than the "added" concentration at low doses, but saturation occurs at high doses. This distorts the regression, artificially steepening the slope.
Non-Equilibrium (Onset Issues): If the antagonist is not pre-incubated long enough, high concentrations equilibrate faster than low concentrations (driven by mass action), causing a non-parallel shift that steepens the slope.
Scenario B: The "Shallow" Slope (Slope < 0.8)
Common with peptide agonists like Senktide or NKB.
Q: My slope is shallow. Is this allosteric modulation?A: Do not jump to allostery yet. The most common cause for NK3 assays is agonist instability or insufficient equilibration .
Agonist Proteolysis: The NK3 agonists Neurokinin B (NKB) and Senktide are peptides. If your buffer lacks peptidase inhibitors (Phosphoramidon, Thiorphan), the agonist degrades during the assay.
Result: The
shifts rightward not because of the antagonist, but because the agonist is disappearing. This collapses the Schild ratios, yielding a slope < 1.
Hemiequilibrium: If Osanetant (slow
) is not given enough time to dissociate when the agonist is added, the system never reaches equilibrium. This often manifests as "insurmountable" antagonism (depression of Emax) and a shallow slope [2].
Part 2: Visualization of Troubleshooting Logic
The following diagram outlines the critical decision path for diagnosing your Osanetant data.
Caption: Decision tree for diagnosing aberrant Schild slopes in NK3 receptor assays.
Part 3: The Validated "Gold Standard" Protocol
To generate a publication-quality Schild plot for Osanetant, you must control for lipophilicity and proteolysis.
Reagent Preparation
Component
Specification
Reason (Causality)
Agonist
Senktide or [MePhe7]-NKB
More stable than native NKB, but still susceptible to degradation.[2]
Antagonist
Osanetant (SR 142801)
Lipophilic. Dissolve in 100% DMSO, then dilute.
Assay Buffer
HBSS + 20 mM HEPES
Standard physiological buffer.
Stabilizer
0.1% BSA (Fatty Acid Free)
CRITICAL. Prevents Osanetant from sticking to plastic (prevents Slope > 1).
Functional (Ca²⁺/IP1): Be aware that Osanetant may show a steeper slope (~1.5 - 3.[1]0) due to signal amplification downstream of the receptor.
Part 4: Frequently Asked Questions (FAQs)
Q: I calculated a
of 8.0, but the literature says the is 9.1. Why the discrepancy?A: This is the "Cheng-Prusoff" shift. In functional assays, if the slope is not 1, the (x-intercept) is only an empirical estimate, not the true thermodynamic dissociation constant (). For Osanetant, functional values are often observed to be 10-fold higher (lower potency) than binding values due to the complex kinetics of the NK3 signaling pathway [1].
Q: Can I force the slope to 1.0 in GraphPad Prism?A: Only if you have statistically verified that the deviation is not significant (p > 0.05). If your slope is 0.5 or 2.0, do not constrain it. The deviation is biological data.[6] Constraining it will result in a false
. Instead, report the slope and discuss the likely experimental artifacts (e.g., "Slope = 2.1, likely due to lipophilic adsorption").
Q: Why does Talnetant work perfectly (Slope=1) but Osanetant fails in the same assay?A: Talnetant and Osanetant are structural analogs but have distinct physicochemical profiles. Talnetant behaves more "ideally" in aqueous buffers. Osanetant's specific interaction with the receptor (involving residues V95L and Y247W) and its higher lipophilicity make it more sensitive to assay conditions [3].
Part 5: References
Tian, G., et al. (2007).[1] "Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics."[1] Molecular Pharmacology, 71(3), 902-911.[1]
Kenakin, T. P. (2014). "A Pharmacology Primer: Theory, Applications, and Methods." Elsevier Academic Press. (Chapter on Schild Analysis and Hemiequilibrium).
Maillet, E. L., et al. (2007). "Distinct molecular mechanisms for the interaction of the NK3 receptor antagonists osanetant and talnetant." Molecular Pharmacology. (Contextualizing the structural differences).
Lew, M. J., & Angus, J. A. (1995). "Analysis of competitive agonist-antagonist interactions by nonlinear regression." Trends in Pharmacological Sciences, 16(10), 328-337.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Stability & Storage Optimization of Osanetant DMSO Stock Solutions
Audience: Researchers, Pharmacologists, and Assay Development Scientists
Executive Summary & Mechanism of Instability
The Core Challenge:
Osanetant (SR 142801) is a lipophilic Neurokinin-3 (NK3) receptor antagonist.[1] While chemically stable in its solid state, its stability in Dimethyl Sulfoxide (DMSO) is governed less by chemical degradation (e.g., oxidation) and more by physical instability driven by the hygroscopic nature of DMSO.
The "Hygroscopic Trap":
DMSO is a "water magnet." It can absorb up to 10% of its weight in water from the atmosphere within 24 hours if left uncapped.
Water Uptake: As DMSO absorbs atmospheric moisture, the solvent's polarity increases.
Solubility Shift: Osanetant is hydrophobic. As the water content in the DMSO rises, the saturation point of Osanetant drops.
Micro-Precipitation: The compound "crashes out" of solution, often forming invisible micro-crystals. This leads to a lower effective concentration than calculated, causing inconsistent IC50/Ki values (Ki = 0.21 nM).
Standardized Preparation Protocol
Follow this protocol to ensure maximum shelf-life and reproducibility.
Reagents Required:
Osanetant Solid: Store at -20°C, desiccated.
DMSO: Anhydrous (≥99.9%), PCR-grade.[1] Do not use an old bottle that has been opened multiple times.
Vials: Amber glass vials with PTFE-lined caps (prevents plastic leaching).[1]
Step-by-Step Workflow:
Figure 1: Optimal workflow for preparing Osanetant stock solutions to minimize moisture exposure.
Stability Matrix & Storage Guidelines
Data Summary:
The following stability windows are based on consensus data from major suppliers (Cayman Chemical, Selleckchem) and physicochemical properties of phenyl-piperidine derivatives.
Medium.[1][2][3] Risk of freeze-thaw precipitation.
4°C / Room Temp
DMSO Stock
< 24 Hours
High.[1] Hygroscopic water absorption causes precipitation.
Critical Note: If you store stocks at -20°C, the DMSO will freeze (freezing point ~19°C).[1] Repeated freeze-thaw cycles drastically accelerate micro-precipitation.[1] Single-use aliquots are mandatory.
Troubleshooting Guide (FAQs)
Q1: My stock solution has turned cloudy or has visible particles after thawing. Is it ruined?
Diagnosis: This is likely "Crash-out" precipitation caused by temperature shock or moisture ingress.[1]
Solution:
Warm: Place the sealed vial in a 37°C water bath for 5–10 minutes.
Sonicate: Sonicate for 10–15 minutes.
Inspect: If clear, vortex and use immediately. If particles remain, the concentration is compromised; discard the aliquot.
Q2: I see inconsistent potency (IC50 shifts) between experiments using the same stock.
Diagnosis: You are likely using a "wet" DMSO stock. Even if the solution looks clear, water absorption may have reduced the soluble fraction of Osanetant, meaning you are dosing less drug than you think.
Validation Step:
Compare the absorbance (if UV data is available) or response of the old stock against a freshly prepared stock.
Rule of Thumb: If the stock has been opened >5 times or stored at -20°C for >1 month, prepare a fresh batch.
Q3: Can I dilute the DMSO stock directly into the cell culture media?
Diagnosis: Rapid dilution of hydrophobic compounds into aqueous media can cause immediate precipitation.
Protocol:
Perform serial dilutions in DMSO first (e.g., 1000x stock
100x stock).
Add the diluted DMSO spike to the media with rapid mixing.
Ensure final DMSO concentration is <0.1% (or as tolerated by your cells) to avoid solvent toxicity masking the drug effect.
Decision Logic: Handling Stored Aliquots
Use this logic tree to determine if a stored aliquot is safe to use.
Figure 2: Decision matrix for validating stored stock solutions.
References
PubChem. (n.d.).[1] Osanetant Compound Summary (CID 219077). National Library of Medicine. Retrieved March 3, 2026, from [Link]
Ziath. (n.d.).[1] The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved March 3, 2026, from [Link]
Osanetant (SR 142801) is a potent, selective NK3 receptor antagonist with high lipophilicity (LogP ~4-5) and poor aqueous solubility.[1] While acute studies often utilize aggressive solvents like DMSO or high-concentration surfactants to achieve solution, these vehicles are toxicologically incompatible with chronic administration (14+ days).[1]
The Core Problem: In chronic studies, vehicle accumulation often induces physiological noise—inflammation, weight loss, or metabolic enzyme induction—that masks the subtle phenotypic effects of Osanetant.
This guide provides field-validated protocols to transition from "solubility at all costs" to "biocompatible delivery," ensuring your data reflects the drug's pharmacology, not the vehicle's toxicity.
Module 1: Formulation Decision Matrix
Objective: Select the vehicle that balances solubility with physiological inertness based on your study duration and route.
Visual Guide: Vehicle Selection Logic
Figure 1: Decision matrix for Osanetant vehicle selection. For chronic studies, Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is superior to organic solvents.[1]
Protocol A: The "Gold Standard" Chronic Solution (HP-β-CD)
Best for: Chronic I.P./Oral dosing, minimizing inflammation and metabolic interference.[1]
Mechanism: Cyclodextrins form inclusion complexes, encapsulating the lipophilic Osanetant molecule within a hydrophilic shell. This avoids the use of co-solvents that trigger oxidative stress (PEG) or histamine release (Tween).[1]
Sterile Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)[1]
Step-by-Step Methodology:
Prepare Vehicle: Dissolve HP-β-CD in sterile saline to a final concentration of 20% w/v . Stir until clear.
Add Drug: Add accurately weighed Osanetant powder to the vehicle.
Target Conc: Typically 1–5 mg/mL (depending on dose volume).[1]
Complexation:
Sonicate for 20–30 minutes at room temperature.
Critical Step: If the solution remains cloudy, adjust pH slightly to 4.5–5.0 using 0.1N HCl (Osanetant solubility improves at lower pH), then re-adjust to pH 6.5–7.0 before administration.
Sterilization: Filter through a 0.22 µm PVDF syringe filter.[1]
Storage: Store at 4°C for up to 7 days.
Protocol B: The "Standard" Oral Suspension (MC/Tween)
Best for: High-dose oral gavage where solution is impossible.[1]
Mechanism: Creates a stable physical suspension.[1] Methylcellulose (MC) increases viscosity to prevent settling; Tween 80 wets the hydrophobic drug particles.[1]
Reduce Tween 80 to 0.2% or switch to Methylcellulose only.
Hemolysis / Hematuria
High % Cyclodextrin (>40%)
Membrane disruption at extremely high concentrations.[1]
Keep HP-β-CD concentration ≤20% for parenteral routes.[1]
Visual Guide: Toxicity Troubleshooting Workflow
Figure 2: Systematic workflow for identifying and mitigating vehicle-induced toxicity during chronic administration.
Module 3: Frequently Asked Questions (Technical)
Q1: Can I use DMSO for chronic I.P. injections if I keep the volume low?A: It is strongly discouraged . Even at low volumes, repeated DMSO administration (daily for >7 days) causes local peritonitis and can alter liver metabolism (CYP enzyme interference), potentially altering Osanetant's half-life.[1] If you must use DMSO, keep the final concentration below 5% and rotate injection sites daily.
Q2: My Osanetant suspension settles quickly. How do I ensure accurate dosing?A: This is a common issue with Protocol B.
Viscosity: Ensure your Methylcellulose is fully hydrated (clear, not cloudy) before adding the drug.[1]
Particle Size: Triturate the Osanetant powder in a mortar and pestle with a small amount of vehicle before adding the bulk volume.
Procedure: Use a magnetic stir bar in the dosing vial during the entire dosing session. Do not rely on shaking the tube once.
Q3: Why is HP-β-CD preferred over standard Beta-Cyclodextrin?A: Standard Beta-Cyclodextrin is nephrotoxic (damages kidneys) due to the formation of insoluble cholesterol complexes in renal tubules.[1] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is more water-soluble and has a significantly higher safety profile for parenteral use, making it the only viable cyclodextrin choice for chronic systemic dosing.[1]
Q4: What is the maximum concentration of Osanetant I can dissolve in 20% HP-β-CD?A: Osanetant typically achieves 1–5 mg/mL in 20% HP-β-CD.[1] If you require higher doses (e.g., >10 mg/kg) in a small volume (10 mL/kg), you may need to use a suspension (Protocol B)[1] instead of a solution, as you will hit the solubility limit of the cyclodextrin complex.
References
Emonds-Alt, X., et al. (1995).[1][9] "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor."[9] Life Sciences, 56(1), PL27-32.[1][9] Link
Gould, S. & Scott, R.C. (2005).[1] "2-Hydroxypropyl-beta-cyclodextrin (HP-beta-CD): A toxicology review." Food and Chemical Toxicology, 43(10), 1451-1459.[1] Link
Castro, C.A., et al. (1995).[1] "Behavioral effects of vehicles: DMSO, ethanol, Tween-20, Tween-80, and Emulphor-620."[1] Pharmacology Biochemistry and Behavior, 50(4), 521-526.[1] Link
Strickley, R.G. (2004).[1] "Solubilizing excipients in oral and injectable formulations." Pharmaceutical Research, 21(2), 201-230.[1] Link
Mus, L.M., et al. (2018).[1] "Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents." PLoS One, 13(2): e0192548.[1] Link
Optimizing incubation times for Osanetant in CHO-NK3 cell lines
Technical Support Center: Optimizing Osanetant Incubation in CHO-NK3 Assays Welcome to the Application Support Center. This guide provides advanced troubleshooting, kinetic insights, and validated protocols for evaluatin...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Optimizing Osanetant Incubation in CHO-NK3 Assays
Welcome to the Application Support Center. This guide provides advanced troubleshooting, kinetic insights, and validated protocols for evaluating Osanetant (SR142801)—a selective non-peptide Neurokinin-3 (NK3) receptor antagonist—using Chinese Hamster Ovary (CHO) cell lines stably expressing the human NK3 receptor (CHO-NK3).
Mechanistic Foundation & Signaling Pathway
Understanding the Gq-coupled nature of the NK3 receptor is critical for optimizing your assay windows. Osanetant binds to the orthosteric site, blocking Neurokinin B (NKB) or Senktide-induced phospholipase C (PLC) activation and subsequent intracellular calcium release.
NK3 receptor Gq-coupled signaling and orthosteric blockade by Osanetant.
Frequently Asked Questions (FAQs)
Q: Why does Osanetant display an aberrant Schild plot in FLIPR assays, and should I increase the pre-incubation time to fix it?A: Do not increase the pre-incubation time beyond 30 minutes. Osanetant is known to present an aberrant Schild plot with a steep slope (~3.3) and a Kb value (~12 nM) that is significantly elevated compared to its binding Ki (~0.8 nM)[1]. Researchers often mistakenly assume this steep slope is an artifact of non-equilibrium conditions and attempt to resolve it by extending antagonist pre-incubation to 60–120 minutes. However, kinetic binding experiments demonstrate that Osanetant has a simple one-step binding mechanism with relatively fast on- and off-rates. Prolonged pre-incubation fails to improve the aberrant Schild plot, proving that this phenomenon is intrinsic to its distinct mode of functional antagonism in Ca2+ mobilization, not a kinetic artifact[1].
Q: What is the optimal pre-incubation time for Osanetant in CHO-NK3 calcium mobilization assays?A: A pre-incubation time of 15 to 30 minutes at room temperature is optimal. This duration is sufficient for Osanetant to reach binding equilibrium due to its fast association rate[1]. Extending the incubation time risks CHO cell stress, dye leakage, and potential receptor internalization without providing any pharmacological benefit.
Q: How can I validate that my incubation time is sufficient if the Schild plot remains steep?A: Self-Validating Protocol: Run a parallel control using Talnetant, another NK3 antagonist. Under the exact same 15-30 minute incubation conditions, Talnetant will yield a normal Schild plot (slope ~1.0) and a Kb matching its Ki[1]. If Talnetant behaves normally while Osanetant shows a steep slope, your incubation time and assay conditions are perfectly optimized; the divergence is compound-specific.
Troubleshooting Guide
Issue: High well-to-well variability or declining baseline fluorescence during the Osanetant pre-incubation phase.
Causality: CHO-K1 cells actively extrude fluorescent calcium dyes (like Fluo-4 AM) via multidrug resistance transporters during the 15-30 minute antagonist incubation[2].
Solution: Ensure your assay buffer contains 2.5 mM Probenecid (an inhibitor of organic anion transporters) during both the dye-loading and antagonist pre-incubation steps[3].
Issue: Underestimation of Osanetant Potency (Rightward shift in IC50).
Causality: Adding the antagonist and the agonist (NKB) simultaneously, or using an incubation time under 5 minutes, prevents Osanetant from occupying the orthosteric site before the high-affinity agonist triggers the irreversible Gq-signaling cascade.
Solution: Strictly adhere to the sequential addition workflow. Osanetant must be incubated for a minimum of 15 minutes prior to the addition of NKB.
Validated Experimental Protocols
Protocol: FLIPR Calcium Mobilization Assay for Osanetant
This protocol is optimized for CHO-K1 cells stably expressing human recombinant NK3[3][4].
Cell Seeding: Plate CHO-NK3 cells in 384-well clear-bottom plates at a density of 10,000 cells/well in Ham's F-12K medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2[4].
Dye Loading: Remove culture media. Add 20 µL/well of Calcium-4 or Fluo-4 AM dye dissolved in Assay Buffer (Hanks' Balanced Salt Solution containing 20 mM HEPES and 2.5 mM Probenecid, pH 7.4). Incubate for 60 minutes at 37°C[3][5].
Antagonist Pre-Incubation (Critical Step): Prepare Osanetant in Assay Buffer (ensure final DMSO concentration is ≤ 0.5%). Add 10 µL/well of the Osanetant dilution series. Incubate for exactly 20 minutes at room temperature.
Agonist Stimulation: Transfer the plate to the FLIPR instrument. Program the system to add 10 µL/well of Neurokinin B (at an EC80 concentration) and immediately begin reading fluorescence (Ex: 488 nm, Em: 525 nm) for 90 seconds.
Data Analysis: Calculate the peak relative fluorescence units (RFU) minus baseline. Plot against the log of Osanetant concentration to determine the IC50.
FLIPR calcium mobilization workflow with Osanetant pre-incubation.
Quantitative Data Summary
The following table summarizes the expected pharmacological parameters for Osanetant in CHO-NK3 models, illustrating the divergence between binding and functional metrics.
Title: Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition.
Title: Application Notes and Protocols for Calcium Influx Assay Using (D ...
Title: NK3 receptor antagonist compound (NK3RA) for use in a method for the treatment of polycystic ovary syndrome (PCOS)
Title: Human Recombinant NK3 Tachykinin Receptor Stable Cell Line Cat. No.
Title: Harnessing the Anti-Nociceptive Potential of NK2 and NK3 Ligands in the Design of New Multifunctional μ/δ-Opioid Agonist–Neurokinin Antagonist Peptidomimetics
Source: MDPI
URL
Technical Support Center: SR 142801 (Osanetant) Assay Optimization
Welcome to the Technical Support Center for SR 142801 (also known as Osanetant). As a highly selective, non-peptide antagonist of the tachykinin Neurokinin-3 (NK3) receptor[1][2], SR 142801 is a powerful tool for investi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for SR 142801 (also known as Osanetant). As a highly selective, non-peptide antagonist of the tachykinin Neurokinin-3 (NK3) receptor[1][2], SR 142801 is a powerful tool for investigating psychiatric and inflammatory pathways[3][4]. However, its complex physiochemical profile—specifically its high molecular weight (606.63 g/mol ) and extreme lipophilicity—frequently leads to non-specific binding (NSB) artifacts in in vitro and in vivo assays.
As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we will dissect the causality behind these binding issues and provide self-validating workflows to ensure your data reflects true receptor pharmacology, not artifactual noise.
Mechanistic Overview: The Root Cause of NSB
SR 142801 contains multiple bulky, hydrophobic moieties, including a 3,4-dichlorophenyl group and a benzoyl-piperidine ring system[3][4]. In aqueous environments, these structures seek to minimize contact with water, driving the compound to adsorb onto hydrophobic surfaces (polystyrene plates, polypropylene pipette tips) or partition nonspecifically into lipid bilayers and glass fiber filters.
Below is the target signaling pathway. To accurately measure SR 142801's competitive inhibition of Neurokinin B (NKB), the compound must remain freely available in solution rather than sequestered by assay plastics.
Fig 1: SR 142801 competitively inhibits Neurokinin B at the NK3 receptor, blocking calcium release.
Troubleshooting Guide & FAQs
Q1: Why am I losing SR 142801 concentration during serial dilutions?
Symptom: Right-shifted IC50/Ki values in functional assays; LC-MS/MS quantification shows lower compound recovery than theoretically calculated.
Causality: SR 142801 rapidly adsorbs to the hydrophobic walls of standard polystyrene microplates and polypropylene pipette tips. As you dilute the compound, the surface-area-to-volume ratio increases, leading to a disproportionate loss of the active compound at lower concentrations.
Solution:
Perform all intermediate dilutions in glass vials or siliconized (low-retention) plastics .
Maintain a constant concentration of DMSO (typically 0.1% to 1% final) across all wells.
Introduce a carrier protein: Adding 0.1% BSA (Bovine Serum Albumin) to your assay buffer provides hydrophobic pockets that sequester the compound, keeping it in solution while maintaining a dynamic equilibrium that allows it to bind the NK3 receptor.
Q2: How do I reduce high background noise in my [³H]-SR 142801 radioligand binding assays?
Symptom: Total binding (TB) is barely distinguishable from non-specific binding (NSB), resulting in a poor signal-to-noise ratio.
Causality: Glass fiber filters (GF/B or GF/C) possess both negative charges and hydrophobic micro-domains. The highly lipophilic radioligand binds directly to the filter matrix, independent of the receptor.
Solution: Pre-soak your glass fiber filters in 0.1% to 0.3% Polyethylenimine (PEI) for at least 1 hour at 4°C prior to filtration. PEI is a polycationic polymer that coats the filter, neutralizing charges and creating a hydrophilic hydration layer that repels lipophilic compounds. Supplement your wash buffer with 0.01% BSA to further strip unbound ligand during the filtration steps.
Q3: My assay replicates are highly inconsistent at concentrations >10 µM. What is happening?
Symptom: Cloudy solutions, erratic fluorescence readouts, or non-monotonic dose-response curves.
Causality: You have exceeded the thermodynamic aqueous solubility limit of SR 142801. The compound is forming micelles or micro-precipitates[1].
Solution: For in vitro assays, cap the maximum tested concentration at 10 µM. If higher concentrations are absolutely necessary, you must use a co-solvent system. For in vivo dosing, formulate the compound using a step-wise addition: 10% DMSO → 40% PEG300 → 5% Tween-80 → 45% Saline to yield a clear solution up to 2.5 mg/mL[1].
Quantitative Data Summary
To aid in assay design, the following table summarizes the physiochemical properties of SR 142801 and the corresponding mitigation strategies for NSB.
To ensure trustworthiness, every assay must contain internal controls that validate the absence of NSB. Below is a self-validating methodology for a Radioligand Binding Assay using SR 142801.
Protocol: NK3 Receptor Radioligand Binding Assay with NSB Controls
Step 1: Reagent and Buffer Preparation
Assay Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl₂, 0.02% BSA (to prevent plastic adsorption).
Wash Buffer: 50 mM Tris-HCl (pH 7.4), 0.01% BSA (ice-cold).
Filter Preparation: Submerge GF/B filter plates in 0.1% PEI solution for 60 minutes at 4°C.
Step 2: Assay Assembly (96-well Low-Bind Plate)
Add reagents in the following order to prevent compound crash-out:
Buffer: 50 µL Assay Buffer.
Competitor: 50 µL of unlabeled SR 142801 (for NSB wells, final conc. 1 µM) OR vehicle (for Total Binding wells).
Membrane: 50 µL of CHO cell membranes expressing human NK3R (10-20 µg protein/well).
Step 3: The "Self-Validation" Control (Critical Step)
Control C (No Membrane): In 3 wells, add Buffer, Radioligand, and Vehicle, but replace the membrane with 50 µL of Assay Buffer .
Causality: This control directly measures radioligand sticking to the plate and the filter. If the counts per minute (CPM) of Control C exceed 5% of your Total Binding CPM, your PEI coating or BSA concentration is insufficient and must be optimized before trusting the biological data.
Step 4: Incubation and Termination
Incubate the plate at Room Temperature for 90 minutes with gentle shaking.
Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/B plates.
Wash 3 times with 300 µL of ice-cold Wash Buffer. Dry plates and add scintillation cocktail.
NSB Mitigation Workflow
Follow this logical progression when setting up any new assay involving SR 142801 to systematically eliminate artifactual binding.
Fig 2: Systematic workflow to eliminate SR 142801 non-specific binding across assay preparations.
References
Emonds-Alt, X., Bichon, D., Ducoux, J.P., et al. "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor." Life Sciences, 56(1), PL27-PL32 (1995). Available at: [Link]
"Osanetant Overview and Physical Properties." Wikipedia. Available at: [Link]
Technical Support Center: Osanetant (SR 142801) Assay Optimization
[1] Introduction: Understanding Osanetant Variability Osanetant (SR 142801) is a potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor.[1][2][3][4] While it is a gold-standard reference compound in...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Introduction: Understanding Osanetant Variability
Osanetant (SR 142801) is a potent, selective, non-peptide antagonist of the Neurokinin-3 (NK3) receptor.[1][2][3][4] While it is a gold-standard reference compound in tachykinin research, users frequently report inconsistent IC50 values ranging from sub-nanomolar (0.2 nM) to micromolar levels.[1]
This guide addresses the three primary sources of this variability: species-dependent affinity , assay-modality discrepancies (Binding vs. Functional), and physicochemical adsorption .[1]
Part 1: Critical Variables & Troubleshooting
The Species Trap: Human vs. Rat NK3
Issue: Users often observe weak potency (IC50 > 100 nM) when testing Osanetant in rat tissue or rat-cDNA transfected cell lines.[1]
Root Cause: Osanetant exhibits profound inter-species heterogeneity. It was optimized for the Human and Guinea Pig NK3 receptors.[2] It has significantly lower affinity for the Rat and Mouse NK3 receptors due to specific amino acid variations in the transmembrane binding pocket.
Species
Receptor Source
Expected Binding Ki (nM)
Expected Functional IC50 (nM)
Human
hNK3 (CHO/HEK)
0.2 – 0.8
10 – 15
Guinea Pig
Ileum / Brain
~1.0
~15
Rat
Portal Vein / Brain
> 100
> 500
Actionable Advice: Do not use rat-derived cell lines (e.g., PC12) or rat tissue homogenates for potency screening of Osanetant.[1] Use Human NK3-transfected CHO/HEK cells or Guinea Pig ileum preparations.[1]
The "Functional Shift" (Binding vs. Ca²⁺ Flux)
Issue: Researchers obtain a Ki of ~0.5 nM in radioligand binding but an IC50 of ~12 nM in Calcium flux assays, leading them to suspect assay error.
Root Cause: This ~15-fold shift is intrinsic to Osanetant. Unlike other NK3 antagonists (e.g., Talnetant), Osanetant displays an "aberrant Schild plot" with a steep slope (>1.[1][5]0) in functional assays. This suggests that while it binds competitively, its ability to stabilize the inactive receptor conformation differs dynamically during the rapid signaling events of a calcium flux assay compared to equilibrium binding.
Actionable Advice: Accept the shift. An IC50 of 10–20 nM in a FLIPR (Ca²⁺) assay is valid quality control for Osanetant, provided the Binding Ki is <1 nM.
Lipophilicity & Plasticware Adsorption
Issue: Serial dilutions lose potency rapidly; IC50 curves are shallow or right-shifted.
Root Cause: Osanetant contains a lipophilic phenyl-piperidine moiety.[1] It adheres avidly to standard polystyrene plastics and tubing, reducing the free concentration available to the receptor.
Actionable Advice:
Carrier Protein: Assay buffers must contain 0.1% BSA (Bovine Serum Albumin) to act as a carrier.
[1] * Labware: Perform serial dilutions in glass vials or low-binding polypropylene plates. Avoid standard polystyrene for intermediate dilution steps.
[1] * DMSO: Maintain DMSO concentration < 0.1% in the final assay well to prevent solvent effects, but ensure the stock is fully solubilized (solubility limit in DMSO is ~15 mg/mL).
Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl₂, 0.02% BSA, Protease Inhibitor Cocktail.
Workflow:
Preparation: Thaw membranes on ice; homogenize gently.
Incubation: Mix Membranes + [³H]-Ligand + Osanetant (10⁻¹¹ to 10⁻⁵ M) in a 96-well plate.
Equilibrium: Incubate for 60–90 minutes at 25°C . (Note: Osanetant has fast on/off rates, but 60 min ensures equilibrium for the competing radioligand).[1]
Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI (Polyethyleneimine) to reduce non-specific binding.[1]
Wash: 3x washes with ice-cold Tris buffer containing 0.1% BSA.
Analysis: Scintillation counting. Calculate Ki using the Cheng-Prusoff equation.[1]
Agonist: Neurokinin B (NKB) or Senktide (use EC80 concentration).[1]
Workflow:
Loading: Incubate cells with Dye Loading Buffer (HBSS + 20 mM HEPES + 2.5 mM Probenecid) for 60 min at 37°C.
Pre-treatment: Add Osanetant (dilution series) to cells.[1] Incubate 20 minutes at room temperature. Crucial: Do not wash out.[1]
Stimulation: Inject Agonist (NKB EC80) via automated fluidics.
Measurement: Record fluorescence (Ex 488nm / Em 525nm) for 120 seconds.
Analysis: Plot Max-Min RFU vs. Log[Osanetant]. Expect IC50 ~10–20 nM.
Part 3: Mechanistic Visualization
Diagram 1: NK3 Receptor Signaling Pathway
Osanetant blocks the Gq-coupled pathway preventing Calcium release.[1]
Caption: Osanetant competitively antagonizes the NK3 receptor, preventing Gq activation, IP3 generation, and subsequent intracellular Calcium release.[1][2][3][4][6][7][8]
Diagram 2: Troubleshooting Workflow for High IC50
Caption: Step-by-step decision tree to diagnose the root cause of unexpected Osanetant potency values.
Part 4: Frequently Asked Questions (FAQ)
Q: Can I use [³H]-Senktide as a radioligand for Osanetant competition?A: Yes. [³H]-Senktide and [³H]-SR 142801 bind to overlapping sites on the NK3 receptor.[1] Osanetant will displace [³H]-Senktide with a Ki comparable to its self-displacement values.[1]
Q: Why is the Schild plot slope > 1.0 in functional assays?A: While Osanetant is a competitive antagonist, the steep slope (approx. 3.[5]3) observed in Ca²⁺ flux assays indicates a complex interaction. It suggests that Osanetant may stabilize a specific receptor conformation that is distinct from the agonist-preferring state, or that the assay is measuring non-equilibrium conditions where the antagonist dissociation is slower than the agonist activation phase.[1]
Q: What is the solubility limit of Osanetant?A: Osanetant is soluble in DMSO up to approximately 15 mg/mL .[3] For aqueous buffers, it is practically insoluble without a carrier.[1] Always predilute in DMSO and spike into a BSA-containing buffer.[1]
References
Emonds-Alt, X., et al. (1995). SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor.[1][3] Life Sciences, 56(1), PL27-PL32.[1][3] Link
Tian, G., et al. (2007). Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics.[1] Molecular Pharmacology, 71(3), 902-911.[1][5] Link
Malherbe, P., et al. (2008). Me-talnetant and osanetant interact within overlapping but not identical binding pockets in the human tachykinin neurokinin 3 receptor transmembrane domains.[1] Molecular Pharmacology, 73(6), 1698-1706.[1] Link
Cayman Chemical. Osanetant (hydrate) Product Information & Solubility Data.Link[1][3]
Recovery of precipitated Osanetant hydrate from suspension
This technical guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and isolation of Osanetant. The recovery of a precipitated active pharmaceutical ingredie...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and isolation of Osanetant. The recovery of a precipitated active pharmaceutical ingredient (API) hydrate from a suspension is a critical unit operation that significantly impacts purity, yield, and downstream processability. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address common challenges encountered during the recovery of Osanetant hydrate.
Introduction to Osanetant Recovery Challenges
Osanetant is a non-peptide neurokinin 3 (NK3) receptor antagonist.[1][2] Like many APIs, its isolation from a reaction or crystallization slurry presents distinct challenges. When precipitated as a hydrate, the solid-state properties—including crystal habit, particle size distribution, and degree of agglomeration—are highly sensitive to the process conditions. These properties directly govern the efficiency of solid-liquid separation. Common issues such as slow filtration, inconsistent drying, and variable product purity often trace back to suboptimal control during the precipitation and recovery stages. This guide provides a systematic approach to diagnosing and resolving these issues.
Frequently Asked Questions (FAQs)
Q1: What is a hydrate, and why is its formation significant for Osanetant?
A hydrate is a crystalline solid in which water molecules are incorporated into the crystal lattice of the compound. For an API like Osanetant, the formation of a specific hydrate is critical because different solid forms (polymorphs, solvates, hydrates) can exhibit different physicochemical properties, including solubility, stability, and bioavailability.[3] Ensuring the consistent formation of the desired Osanetant hydrate is essential for product quality and therapeutic efficacy.
Q2: What are the primary unit operations for recovering precipitated Osanetant hydrate?
The recovery process typically involves three core steps: solid-liquid extraction, filtration, and crystallization, followed by washing and drying.[4][5] Filtration is the key step for separating the solid Osanetant hydrate from the mother liquor (the solution from which it precipitated).[6]
Q3: What factors most commonly lead to slow filtration rates?
Slow filtration is often caused by the formation of very fine particles (fines), a wide particle size distribution, or an unfavorable crystal shape (e.g., needles or plates) that can clog the filter medium.[7][8] The viscosity of the slurry and the compressibility of the filter cake also play significant roles.
Q4: How can I confirm that I have isolated the correct hydrate form of Osanetant?
Solid-state characterization techniques are essential. Methods like Powder X-Ray Diffractometry (PXRD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) can confirm the crystal structure and determine the water content, verifying the correct hydrate form.[9]
Q5: Why is the choice of washing solvent important?
The washing solvent must be chosen to effectively remove residual mother liquor and impurities from the surface of the crystals without dissolving a significant amount of the Osanetant hydrate product. It should also be volatile enough to be easily removed during the drying stage. A common strategy is to use a solvent in which the API has poor solubility.[4]
Process & Troubleshooting Flowchart
This diagram outlines the general workflow for Osanetant hydrate recovery and provides a logical path for troubleshooting common issues.
A Head-to-Head Comparison of Osanetant and Fezolinetant in Preclinical Models of Menopause
A Technical Guide for Researchers in Drug Development This guide provides an in-depth, objective comparison of the preclinical potency of two prominent neurokinin-3 receptor (NK3R) antagonists, osanetant and fezolinetant...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers in Drug Development
This guide provides an in-depth, objective comparison of the preclinical potency of two prominent neurokinin-3 receptor (NK3R) antagonists, osanetant and fezolinetant, in the context of menopausal vasomotor symptoms (VMS). Drawing upon available experimental data, we will dissect their mechanisms, compare their performance in established animal models, and provide detailed protocols to enable fellow researchers to validate and build upon these findings.
The Rationale: Targeting the Neurokinin-3 Receptor for Vasomotor Symptoms
Menopausal VMS, commonly known as hot flashes and night sweats, are a direct consequence of the decline in estrogen levels. This hormonal shift leads to a dysregulation of the thermoregulatory center in the hypothalamus. A key player in this process is the neuropeptide neurokinin B (NKB), which, in the absence of estrogen's inhibitory effects, becomes overactive. NKB signals through the NK3R on kisspeptin/neurokinin B/dynorphin (KNDy) neurons, leading to a cascade of events that result in inappropriate heat dissipation responses.[1][2]
Both osanetant and fezolinetant are small molecule antagonists designed to block the NK3R, thereby interrupting this signaling pathway and alleviating VMS. While both compounds share the same therapeutic target, their distinct pharmacological profiles lead to significant differences in potency, particularly in in vivo settings.
Signaling Pathway of NKB in Menopausal VMS
The following diagram illustrates the signaling pathway implicated in menopausal VMS and the mechanism of action for NK3R antagonists.
Caption: NKB signaling in the hypothalamus and the inhibitory action of NK3R antagonists.
In Vitro Potency: A Tale of Two Affinities
The initial assessment of a drug's potency often begins with its binding affinity for its target receptor. In the case of osanetant and fezolinetant, in vitro studies reveal a nuanced picture.
Compound
Human NK3R Binding Affinity (Ki)
Selectivity over NK1/NK2 Receptors
Osanetant
1.9 nM
High
Fezolinetant
21.8 nM
>450-fold
Data sourced from Depypere H, et al. Expert Opin Investig Drugs. 2021.[1][3]
Interestingly, osanetant demonstrates a significantly higher binding affinity for the human NK3 receptor in vitro compared to fezolinetant.[1][3] This would traditionally suggest that osanetant is the more potent of the two. However, as we will explore, in vitro affinity does not always translate directly to in vivo efficacy.
In Vivo Potency in a Menopausal Model: The Ovariectomized Rat
The ovariectomized (OVX) rat is a well-established and widely used preclinical model for studying menopausal VMS. Ovariectomy induces a state of estrogen deficiency, leading to physiological changes that mimic menopause, including an increase in tail skin temperature, which serves as a surrogate marker for hot flashes.[4][5][6][7][8][9][10][11]
Comparative Efficacy in the OVX Rat Model
Preclinical studies directly comparing the in vivo potency of osanetant and fezolinetant in modulating the hypothalamic-pituitary-gonadal (HPG) axis in castrated rats have revealed a stark contrast to their in vitro binding affinities.
Compound
Minimum Effective Oral Dose (HPG Axis Modulation)
Osanetant
Undetectable at 100 mg/kg
Fezolinetant
3 mg/kg
Data sourced from Depypere H, et al. Expert Opin Investig Drugs. 2021.[1]
As the data clearly indicates, fezolinetant demonstrates significant in vivo activity at a low oral dose, while osanetant shows no detectable effect at a dose more than 30 times higher.[1] This discrepancy is attributed to differences in their pharmacokinetic profiles, with fezolinetant exhibiting more favorable properties for brain penetration and unbound drug concentration at the receptor site.[1]
Experimental Workflow: Ovariectomized Rat Model for VMS
The following diagram outlines a typical experimental workflow for evaluating the efficacy of NK3R antagonists in the OVX rat model.
Caption: Workflow for assessing NK3R antagonist efficacy in the OVX rat model.
Detailed Experimental Protocol: Tail Skin Temperature Measurement in the OVX Rat
Objective: To assess the in vivo potency of NK3R antagonists in a preclinical model of menopausal VMS.
Materials:
Female Sprague-Dawley rats (8-10 weeks old)
Anesthetic (e.g., isoflurane)
Surgical instruments for ovariectomy
Temperature transponders or infrared thermometer
Osanetant, Fezolinetant, and vehicle control solutions
Oral gavage needles
Procedure:
Acclimatization: House rats in a temperature-controlled environment (22-24°C) with a 12-hour light/dark cycle for at least one week prior to the experiment. Provide ad libitum access to food and water.
Ovariectomy:
Anesthetize the rats.
Make a small dorsal midline incision.
Locate and ligate the ovarian blood vessels and remove both ovaries.
Suture the muscle and skin layers.
Administer post-operative analgesics as required.
For the sham group, perform the same surgical procedure without removing the ovaries.
Recovery: Allow the rats to recover for at least two weeks to ensure estrogen levels have declined and the VMS-like phenotype has developed.
Baseline Tail Skin Temperature Measurement:
Gently restrain the rats.
Measure the tail skin temperature using a surface temperature probe or an infrared thermometer at a consistent location on the tail.
Record baseline temperatures for several days to establish a stable baseline.
Drug Administration:
Prepare solutions of osanetant, fezolinetant, and vehicle control at the desired concentrations.
Administer the compounds orally via gavage.
Post-treatment Tail Skin Temperature Measurement:
Measure tail skin temperature at various time points after drug administration (e.g., 1, 2, 4, 6, and 24 hours) to determine the onset and duration of action.
Data Analysis:
Calculate the change in tail skin temperature from baseline for each treatment group.
Compare the effects of osanetant and fezolinetant to the vehicle control using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).
Discussion and Future Directions
The preclinical data strongly suggest that while both osanetant and fezolinetant are potent NK3R antagonists in vitro, fezolinetant exhibits markedly superior in vivo potency in a key menopausal model . This highlights the critical importance of considering pharmacokinetic and pharmacodynamic properties beyond simple receptor affinity in drug development. The superior brain penetration and higher unbound fraction of fezolinetant likely contribute to its enhanced efficacy in the central nervous system, where the thermoregulatory control center resides.[1]
For researchers in this field, these findings underscore the necessity of employing robust in vivo models early in the drug discovery process. While in vitro assays are invaluable for initial screening, they cannot fully predict the complex interplay of factors that determine a drug's ultimate therapeutic potential.
Future preclinical studies could further explore the head-to-head comparison of these compounds by:
Conducting detailed pharmacokinetic profiling of both drugs in the OVX rat model to directly correlate plasma and brain concentrations with efficacy.
Investigating the impact of different dosing regimens and formulations on the potency and duration of action of both compounds.
Utilizing more advanced in vivo models that may offer additional translational relevance.
Conclusion
In the direct preclinical comparison of osanetant and fezolinetant for the treatment of menopausal vasomotor symptoms, fezolinetant emerges as the more potent compound in in vivo models. This is primarily attributed to its favorable pharmacokinetic profile, which allows for greater target engagement in the brain. This guide provides the foundational knowledge and experimental framework for researchers to further investigate the therapeutic potential of NK3R antagonists and to develop novel, effective non-hormonal treatments for menopausal women.
References
Depypere H, Fraser GL, et al. Fezolinetant in the treatment of vasomotor symptoms associated with menopause. Expert Opinion on Investigational Drugs. 2021;30(7):681-694. [Link]
Tahara A, et al. Effects of neurokinin 3 receptor antagonist fezolinetant on hot flash-like symptoms in ovariectomized rats. European Journal of Pharmacology. 2021;905:174205. [Link]
Tahara A, et al. Effects of neurokinin 3 receptor antagonist fezolinetant on hot flash-like symptoms in ovariectomized rats. PubMed. [Link]
Fraser GL, et al. Fezolinetant. Tachykinin NK3 receptor antagonist, Treatment of menopausal-related vasomotor symptoms. Drugs of the Future. 2020;45(4):213. [Link]
Depypere H, et al. Fezolinetant in the treatment of vasomotor symptoms associated with menopause. Taylor & Francis Online. [Link]
Aizen J, et al. Characteristics of Neurokinin-3 Receptor and Its Binding Sites by Mutational Analysis. International Journal of Molecular Sciences. 2021;22(19):10595. [Link]
Guo C, et al. Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition. Molecular Pharmacology. 2007;71(3):902-11. [Link]
Nuthalapati S, et al. In Vitro Evaluation of CYP-Mediated Metabolism of Fezolinetant and Pharmacokinetic Interaction Between Fezolinetant and Fluvoxamine in Healthy Postmenopausal Smokers and Nonsmokers. Clinical Pharmacology in Drug Development. 2024. [Link]
Pharmaceutical Technology. VEOZAH (fezolinetant) to Treat Vasomotor Symptoms Due to Menopause, USA. [Link]
ResearchGate. Elevation of tail skin temperature in ovariectomized rats in relation to menopausal hot flushes. [Link]
Patsnap Synapse. What is the mechanism of action of fezolinetant? [Link]
Synapse. Fezolinetant: Detailed Review of its Transformative R&D Success. [Link]
Manzini S, et al. A tachykinin NK3 receptor antagonist, SR 142801 (osanetant), prevents substance P-induced bronchial hyperreactivity in guinea-pigs. Pulmonary Pharmacology & Therapeutics. 1997;10(5-6):261-70. [Link]
Tsuchiya M, et al. Pharmacokinetics, Tolerability, and Biomarker Profile of the Neurokinin 3 Receptor Antagonist Fezolinetant in Healthy Japanese Individuals: A 2-Part, Randomized, Phase 1 Study. Clinical Therapeutics. 2022;44(1):144-156. [Link]
Dawson LA, et al. In vitro and in vivo characterization of the non-peptide NK3 receptor antagonist SB-223412 (talnetant): potential therapeutic utility in the treatment of schizophrenia. Neuropsychopharmacology. 2008;33(7):1642-52. [Link]
Astellas Pharma. What is the mechanism of action of fezolinetant? [Link]
Malherbe P, et al. Mapping the binding pocket of a novel, high-affinity, slow dissociating tachykinin NK3 receptor antagonist: biochemical and electrophysiological characterization. Neuropharmacology. 2014;86:283-94. [Link]
AdisInsight. Osanetant Sanofi-Synthélabo. Drugs R D. 2001;2(4):273-5. [Link]
VEOZAH HCP. VEOZAH™ (fezolinetant) tablets target a source of VMS. [Link]
ResearchGate. Fezolinetant: the first FDA-approved neurokinin-3 receptor antagonist for treating moderate-to-severe vasomotor symptoms associated with menopause. [Link]
ResearchGate. Chemical structures of NK 3 R antagonists osanetant (SR142801),... [Link]
Wang Y, et al. Changes in skin temperature of ovariectomized rats under different incubation temperatures. Geriatrics & Gerontology International. 2020;20(4):326-332. [Link]
Kobayashi T, et al. Elevation of tail skin temperature in ovariectomized rats in relation to menopausal hot flushes. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. 2000;278(4):R863-9. [Link]
Semantic Scholar. Elevation of tail skin temperature in ovariectomized rats in relation to menopausal hot flushes. [Link]
The ObG Project. Meta-Analysis: Do Fezolinetant and Elinzanetant Improve Vasomotor Symptoms of Menopause Compared to Placebo? [Link]
ResearchGate. Effects of progesterone on the elevation of tail skin temperature in ovariectomized rats. [Link]
Menopause. Systematic review and network meta-analysis comparing the efficacy of fezolinetant with hormone and nonhormone therapies for treatment of vasomotor symptoms due to menopause. [Link]
ResearchGate. An Open-Label, Single and Multiple Dose Study to Evaluate the Pharmacokinetics and Safety of Fezolinetant in Healthy Chinese Female Subjects. [Link]
Comparative Efficacy of SR 142801 and SB 222200: A Comprehensive Guide to Non-Peptide NK3 Receptor Antagonists
Introduction to NK3 Receptor Modulation The neurokinin-3 (NK3) receptor, a Gq-coupled G-protein coupled receptor (GPCR) predominantly activated by the endogenous tachykinin Neurokinin B (NKB), plays a critical role in bo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to NK3 Receptor Modulation
The neurokinin-3 (NK3) receptor, a Gq-coupled G-protein coupled receptor (GPCR) predominantly activated by the endogenous tachykinin Neurokinin B (NKB), plays a critical role in both central nervous system (CNS) neurotransmission and peripheral inflammatory responses. Historically, the study of NK3 receptors was limited by the poor metabolic stability and low blood-brain barrier (BBB) permeability of peptide-based antagonists.
The development of non-peptide antagonists revolutionized the field. SR 142801 (Osanetant) , developed in the mid-1990s, was the first highly potent, selective non-peptide NK3 antagonist, paving the way for psychiatric and respiratory research . Shortly after, SB 222200 emerged as a structurally distinct, highly BBB-penetrant alternative, demonstrating profound efficacy in modulating dopamine-mediated behaviors and central cardiovascular control . This guide objectively compares the pharmacological profiles, mechanistic pathways, and experimental applications of these two benchmark compounds.
Quantitative Pharmacological Profiles
To select the appropriate antagonist for experimental design, researchers must evaluate binding kinetics, structural class, and functional potency. Both compounds exhibit extreme selectivity for the NK3 receptor over NK1 and NK2 receptors (Ki > 100,000 nM for NK1).
Pharmacological Feature
SR 142801 (Osanetant)
SB 222200
Chemical Class
Dichlorophenylalkylpiperidine
Quinolinecarboxamide
Target Receptor
NK3 (Human & Rodent)
NK3 (Human & Rodent)
Binding Affinity ()
0.21 nM (hNK3R)
4.4 nM (hNK3R)
Functional
~0.5 nM (Ca mobilization)
18.4 nM (Ca mobilization)
In Vivo ED (Mice)
~1-5 mg/kg (Behavioral assays)
~5.6 mg/kg (Senktide-induced behavior)
BBB Penetration
High
High (Brain/Plasma correlation established)
Primary Research Utility
Schizophrenia, Anxiety, Asthma models
Addiction (Cocaine sensitization), Hypertension
Mechanistic Pathway: NK3 Receptor Blockade
Both SR 142801 and SB 222200 act as competitive antagonists at the NK3 receptor. By occupying the orthosteric binding site, they prevent NKB or synthetic agonists (like Senktide) from inducing the conformational change required to activate the Gq protein complex. This halts the downstream cleavage of PIP2 into IP3 and DAG, ultimately preventing intracellular calcium mobilization.
Figure 1: NK3 receptor signaling pathway and competitive blockade by SR 142801 and SB 222200.
Validated Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols outline the optimal use of these antagonists in both in vitro and in vivo settings. Experimental choices are grounded in established pharmacokinetic principles.
Protocol A: In Vitro Radioligand Binding Assay (CHO-hNK3R)
This protocol is utilized to determine the
values of NK3 antagonists .
Step 1: Cell Membrane Preparation. Culture Chinese Hamster Ovary (CHO) cells stably transfected with the human NK3 receptor.
Causality: Utilizing stably transfected CHO cells isolates human-specific binding kinetics and eliminates signal interference from endogenous NK1 or NK2 receptors typically found in native tissue.
Step 2: Radioligand Incubation. Incubate 10–20 µg of membrane protein with 0.1 nM [
I]-[MePhe]NKB and varying concentrations of SR 142801 or SB 222200 (10 to 10 M) in assay buffer (50 mM Tris-HCl, pH 7.4, containing MnCl and BSA) for 60 minutes at room temperature.
Causality: [MePhe
]NKB is used instead of native Substance P or NKA because its structural modification confers extreme selectivity for NK3, preventing cross-reactivity.
Step 3: Filtration & Washing. Terminate the reaction by rapid filtration through GF/B filters pre-soaked in 0.1% polyethylenimine, followed by three washes with ice-cold buffer.
Step 4: Scintillation Counting. Measure bound radioactivity using a gamma counter.
Self-Validation: Always define non-specific binding (NSB) using a saturating concentration (1 µM) of unlabeled NKB. A valid assay must show NSB at <10% of total binding.
Protocol B: In Vivo Behavioral Sensitization Assay (Dopamine Modulation)
SB 222200 is highly effective in addiction models, specifically for studying how NK3 blockade alters dopamine-mediated behavioral sensitization to cocaine .
Step 1: Antagonist Pretreatment. Administer SB 222200 (2.5 or 5.0 mg/kg, s.c.) to adult male CD-1 mice 30 minutes prior to a cocaine challenge (20 mg/kg, i.p.).
Causality: A 30-minute pretreatment window is mathematically aligned with the pharmacokinetic
of SB 222200, ensuring peak BBB penetration and maximum receptor occupancy precisely when the dopaminergic surge from cocaine occurs.
Step 2: Chronic Administration. Repeat the dual-injection paradigm daily for 5 consecutive days to establish chronic receptor blockade.
Step 3: Washout Period. Subject the mice to a strict 7-day drug-free period.
Causality: This extended washout ensures complete clearance of SB 222200 (
~ 1.9 h). Any subsequent behavioral hyperactivity is therefore definitively caused by long-term neuroplastic changes (e.g., D1 receptor upregulation) rather than the acute pharmacological presence of the antagonist.
Step 4: Challenge & Analysis. Administer a final challenge dose of cocaine and record stereotypic hyperactivity. Harvest striatal tissue to quantify D1 receptor density via [
H]SCH 23390 binding.
Comparative Efficacy in Disease Models
Central Nervous System (CNS) Efficacy
While both compounds readily cross the BBB, their historical applications diverge based on their specific developmental pipelines:
SR 142801 (Osanetant): Demonstrated profound anxiolytic and antidepressant-like effects in gerbil models. It was heavily investigated as a novel antipsychotic for schizophrenia due to its ability to modulate overactive monoaminergic systems without acting as a direct CNS depressant.
SB 222200: Exhibits a highly characterized pharmacokinetic profile for central penetration. It is the preferred tool compound for investigating the NK3 receptor's role in drug addiction. Chronic administration of SB 222200 has been shown to upregulate striatal D1 receptors by ~19.7%, fundamentally altering cocaine-induced behavioral sensitization .
Peripheral Efficacy
Respiratory (SR 142801): SR 142801 (1 mg/kg i.p.) effectively prevents substance P-induced bronchial hyperreactivity and microvascular leakage in guinea-pig models. This positions SR 142801 as a highly effective tool for studying neurogenic inflammation in asthma and chronic obstructive pulmonary disease (COPD) .
Cardiovascular & Ocular (SB 222200): SB 222200 acts as a potent antihypertensive agent in spontaneously hypertensive rats when administered centrally. Furthermore, it completely reverses senktide-induced miosis in the rabbit isolated iris sphincter muscle, serving as a reliable peripheral biomarker for NK3 target engagement.
References
Emonds-Alt, X., Bichon, D., Ducoux, J. P., Heaulme, M., Miloux, B., Poncelet, M., Proietto, V., Van Broeck, D., Vilain, P., Neliat, G., et al. "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor." Life Sciences, 1995. URL:[Link]
Sarau, H. M., Griswold, D. E., Bush, B., et al. "Nonpeptide tachykinin receptor antagonists. II. Pharmacological and pharmacokinetic profile of SB-222200, a central nervous system penetrant, potent and selective NK-3 receptor antagonist." Journal of Pharmacology and Experimental Therapeutics, 2000. URL: [Link]
Nwaneshiudu, C. A., & Unterwald, E. M. "Blockade of neurokinin-3 receptors modulates dopamine-mediated behavioral hyperactivity." Neuropharmacology, 2009. URL:[Link]
Daoui, S., Cui, Y. Y., Lagente, V., Emonds-Alt, X., & Advenier, C. "A tachykinin NK3 receptor antagonist, SR 142801 (osanetant), prevents substance P-induced bronchial hyperreactivity in guinea-pigs." Pulmonary Pharmacology & Therapeutics, 1997. URL:[Link]
This guide provides an in-depth technical analysis of Osanetant (SR 142801), focusing on its selectivity profile against Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors. It is designed for researchers requiring rigor...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of Osanetant (SR 142801), focusing on its selectivity profile against Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors. It is designed for researchers requiring rigorous comparative data and validated experimental protocols.
Executive Summary
Osanetant (SR 142801) represents the first generation of potent, non-peptide antagonists targeting the Tachykinin NK3 receptor.[1] Unlike its peptide predecessors, Osanetant offers high oral bioavailability and blood-brain barrier penetration.
Core Distinction: Osanetant exhibits sub-nanomolar affinity (Ki ~0.2 nM) for the human NK3 receptor with >1000-fold selectivity over NK1 and NK2 receptors.
Critical Research Insight: While Osanetant binds competitively at the orthosteric site, it displays "insurmountable" antagonism in functional assays (aberrant Schild plot slope), distinguishing it from other NK3 antagonists like Talnetant. This unique kinetic profile suggests a slow dissociation rate or induced conformational locking, making it a robust tool for investigating sustained NK3 blockade.
Mechanistic Profile & Signaling Pathway
The Neurokinin-3 receptor (NK3R) is a Gq-coupled GPCR. Upon activation by its endogenous ligand Neurokinin B (NKB), it triggers the Phospholipase C (PLC) cascade, resulting in intracellular calcium mobilization.
Mechanism of Action
Osanetant acts as a high-affinity antagonist at the NK3R. By occupying the transmembrane binding pocket, it prevents NKB docking, thereby silencing the Gq-PLC-IP3 signaling axis.
Osanetant demonstrates exceptional selectivity, showing virtually no affinity for NK1 or NK2 receptors at physiological concentrations.
Receptor
Agonist
Osanetant Ki (nM)
Selectivity Ratio (vs NK3)
NK3
Neurokinin B
0.21
1 (Reference)
NK1
Substance P
> 1,000
> 4,700-fold
NK2
Neurokinin A
> 1,000
> 4,700-fold
Functional Nuance: The "Aberrant Schild" Phenomenon
While Talnetant behaves as a classic competitive antagonist (Schild slope ~1.0), Osanetant often yields a Schild slope > 3.0 in Ca2+ mobilization assays.
Implication: This suggests Osanetant may induce a conformational change in the receptor that persists longer than simple competitive binding would predict, potentially offering superior in vivo efficacy despite similar Ki values.
Experimental Protocols
To replicate these selectivity profiles, the following self-validating protocols are recommended.
Objective: Assess functional antagonism and "insurmountability".
Workflow:
Loading: Seed CHO-hNK3 cells in 96-well black plates. Load with Fluo-4 AM (calcium indicator) for 45 min at 37°C.
Pre-treatment: Add Osanetant (various concentrations) and incubate for 15 min.
Stimulation: Inject Agonist (Senktide or NKB) at EC80 concentration.
Measurement: Record fluorescence (Ex 488nm / Em 520nm) using a FLIPR or FlexStation.
Validation:
Competitive Check: A rightward shift in the agonist dose-response curve indicates antagonism.
Schild Analysis: Plot Log(DR-1) vs Log[Antagonist]. A slope significantly >1 indicates non-competitive or pseudo-irreversible behavior (characteristic of Osanetant).
Diagram 2: Selectivity Screening Workflow
This logic flow ensures rigorous confirmation of "hits" during selectivity profiling.
Caption: Logical workflow for confirming Osanetant selectivity. Lack of displacement at high concentrations (1 µM) at NK1/NK2 confirms selectivity.
Implications for Drug Development
Species Selection is Critical: Do not use Rats for pharmacokinetic/pharmacodynamic (PK/PD) modeling of Osanetant without adjusting for the ~70-fold lower affinity compared to humans. Guinea pigs or Gerbils are the translatable models for NK3 research.
Safety Profile: The lack of NK1 affinity implies Osanetant will not interfere with Substance P-mediated emesis or neurogenic inflammation, reducing the side effect profile compared to broad-spectrum tachykinin antagonists.
Therapeutic Window: The "insurmountable" functional antagonism suggests that Osanetant may maintain efficacy even when endogenous NKB levels surge, a desirable trait for treating conditions like schizophrenia or hot flashes.
References
Emonds-Alt, X., et al. (1995). "SR 142801, the first potent non-peptide antagonist of the tachykinin NK3 receptor."[1][3][4] Life Sciences, 56(1), PL27-32.[1][3][4][5]
Tian, G., et al. (2007). "Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization..." Molecular Pharmacology, 71(3), 902-911.
Emonds-Alt, X., & Brelière, J. C. (2008). "Pharmacological Characterization of SR 142801: A New Non-Peptide Antagonist of the Neurokinin NK-3 Receptor."[2] Karger Pharmacology, 48, 1-13.
Kamali, F. (2001). "Osanetant Sanofi-Synthélabo."[3][5] Current Opinion in Investigational Drugs, 2(7), 950-956.[3][5]
A Comparative Pharmacodynamic Analysis of Osanetant: Hydrate vs. Free Base Formulations
A Technical Guide for Researchers and Drug Development Professionals Introduction: The Significance of Solid-State Forms in Neurokinin 3 Receptor Antagonism Osanetant (SR142801) is a potent and selective non-peptide anta...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers and Drug Development Professionals
Introduction: The Significance of Solid-State Forms in Neurokinin 3 Receptor Antagonism
Osanetant (SR142801) is a potent and selective non-peptide antagonist of the neurokinin 3 (NK3) receptor.[1][2] Initially investigated for the treatment of schizophrenia, its development was later discontinued for this indication.[1] More recently, the therapeutic potential of Osanetant and other NK3 receptor antagonists has been revisited for non-hormonal treatment of vasomotor symptoms (hot flashes) associated with menopause.[3] The mechanism of action centers on the blockade of the NK3 receptor in the central nervous system, which is implicated in the regulation of gonadotropin-releasing hormone (GnRH) secretion and thermoregulation.[4][5]
In the development of any active pharmaceutical ingredient (API), the solid-state form is a critical determinant of its biopharmaceutical properties. Different crystalline forms, such as hydrates and anhydrous (free base) forms, can exhibit distinct physicochemical characteristics, including solubility, dissolution rate, and stability.[6][7] These properties, in turn, can significantly influence the pharmacokinetic profile and, consequently, the pharmacodynamic effects of a drug.[8] While direct comparative pharmacodynamic studies of Osanetant hydrate versus its free base are not extensively available in the public domain, this guide will synthesize the known pharmacodynamics of Osanetant and provide a scientifically grounded comparison of the potential differences between its hydrate and free base forms based on established pharmaceutical principles.
Core Pharmacodynamics of Osanetant: A Profile of NK3 Receptor Antagonism
Osanetant is a competitive antagonist of the NK3 receptor, exhibiting high affinity for human and guinea pig receptors.[9][10] Its pharmacodynamic activity has been characterized in a variety of in vitro and in vivo models, demonstrating its ability to block the physiological effects of neurokinin B (NKB), the endogenous ligand for the NK3 receptor.
Receptor Binding and In Vitro Activity
Osanetant demonstrates high affinity for the human NK3 receptor, with a Ki value of approximately 1.1–3.6 nM, and displays over 500-fold selectivity against NK1 and NK2 receptors.[11] In functional assays, Osanetant acts as a competitive antagonist, inhibiting NK3 receptor-mediated cellular responses such as calcium mobilization.[12] Studies have shown that Osanetant can effectively block NKB-induced contractions in isolated tissues.[11]
In Vivo Pharmacodynamic Effects
Preclinical and clinical studies have revealed several key in vivo pharmacodynamic effects of Osanetant:
Modulation of the Hypothalamic-Pituitary-Gonadal (HPG) Axis: NK3 receptor signaling is a key regulator of GnRH secretion. By blocking this pathway, NK3 receptor antagonists can lead to a reduction in luteinizing hormone (LH) and testosterone levels in men.[4] This reduction in LH serves as a sensitive pharmacodynamic marker for central NK3 receptor antagonism.[4][13]
Antipsychotic-like Activity: In early clinical trials for schizophrenia, Osanetant showed activity against the core positive symptoms, with an efficacy profile similar to that of haloperidol.[1]
Anxiolytic and Antidepressant-like Effects: In animal models, selective blockade of NK3 receptors with compounds like Osanetant has been shown to produce anxiolytic- and antidepressant-like effects.[14]
Cardiovascular Effects: In conscious guinea pigs, Osanetant has been shown to dose-dependently inhibit the cardiovascular effects induced by the NK3 receptor agonist senktide.[15]
The following table summarizes key pharmacodynamic parameters for Osanetant reported in the literature.
Osanetant Hydrate vs. Free Base: A Physicochemical and Pharmacodynamic Perspective
The existence of different crystalline forms of Osanetant has been documented.[16] While direct comparative pharmacodynamic data is lacking, an analysis of the potential differences can be inferred from the general principles governing the behavior of hydrates and free bases of APIs.
Physicochemical Differences
Solubility and Dissolution Rate: Generally, the anhydrous (free base) form of a drug is more soluble and has a faster dissolution rate than its corresponding hydrate.[6][17] This is because the hydrate form has water molecules integrated into its crystal lattice, which must be overcome for dissolution to occur. However, there are exceptions where the hydrate may be more soluble.[7] The relative solubility of Osanetant hydrate and free base would need to be experimentally determined.
Stability: Hydrates are often more thermodynamically stable under conditions of high humidity, while the free base may be more stable in dry conditions.[8] The conversion between forms can be influenced by environmental factors such as temperature and humidity.[6]
Potential Pharmacodynamic Implications
The differences in solubility and dissolution rate between the hydrate and free base forms of Osanetant can have a direct impact on its pharmacokinetic profile, which in turn would modulate its pharmacodynamic effects.
Onset of Action: A form with a higher dissolution rate would likely be absorbed more rapidly, leading to a faster achievement of therapeutic plasma concentrations and a quicker onset of pharmacodynamic effects. For an indication like hot flashes, a rapid onset of action would be a significant clinical advantage.[18]
Bioavailability: The extent of absorption (bioavailability) can also be affected. A more soluble form may lead to higher bioavailability, potentially allowing for lower doses to be administered. Conversely, if the free base has significantly lower solubility, it could lead to incomplete absorption and lower bioavailability.
Variability: The potential for conversion between the hydrate and free base forms during manufacturing or storage could lead to variability in the drug product's performance if not properly controlled.
Experimental Protocols
The following are representative protocols for key experiments used to characterize the pharmacodynamics of an NK3 receptor antagonist like Osanetant.
Protocol 1: Competitive Radioligand Binding Assay for NK3 Receptor Affinity
Objective: To determine the binding affinity (Ki) of Osanetant (hydrate and free base forms) for the human NK3 receptor.
Materials:
Cell membranes expressing the human NK3 receptor
Radioligand (e.g., [³H]-SR142801 or a suitable agonist)
Test compounds: Osanetant hydrate and free base, dissolved in DMSO
Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with MgCl₂, BSA)
Scintillation cocktail and vials
Microplate harvester and scintillation counter
Procedure:
Prepare serial dilutions of Osanetant hydrate and free base in DMSO, followed by dilution in assay buffer.
In a 96-well plate, add assay buffer, the radioligand at a concentration near its Kd, and the diluted test compounds.
Initiate the binding reaction by adding the cell membranes.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.
Terminate the reaction by rapid filtration through a glass fiber filter plate using a cell harvester, followed by washing with ice-cold assay buffer.
Allow the filters to dry, then add scintillation cocktail to each well.
Quantify the radioactivity using a scintillation counter.
Determine non-specific binding in the presence of a high concentration of a known NK3 receptor ligand.
Calculate specific binding and analyze the data using non-linear regression to determine the IC50, which can then be converted to a Ki value using the Cheng-Prusoff equation.
Protocol 2: In Vivo Assessment of LH Suppression in a Rodent Model
Objective: To evaluate the in vivo pharmacodynamic activity of Osanetant (hydrate and free base) by measuring its effect on LH secretion.
Materials:
Male rats or mice
Osanetant hydrate and free base formulations for oral or intraperitoneal administration
Acclimate animals to the housing conditions and handling procedures.
Divide animals into treatment groups (vehicle, Osanetant hydrate at different doses, Osanetant free base at different doses).
Administer the test compounds or vehicle at a specified time.
Collect blood samples at various time points post-dosing (e.g., 0, 2, 4, 6, 8, and 24 hours).
Process the blood samples to obtain plasma by centrifugation.
Store plasma samples at -80°C until analysis.
Measure LH concentrations in the plasma samples using a validated ELISA kit according to the manufacturer's instructions.
Analyze the data to determine the time course and dose-dependent effects of each Osanetant form on LH levels.
Visualizations
Signaling Pathway of NK3 Receptor Antagonism
Caption: Workflow for comparing the in vivo pharmacodynamics of Osanetant forms.
Conclusion
Osanetant remains a compound of significant interest due to its potent and selective antagonism of the NK3 receptor. While the existing literature provides a solid foundation for understanding its general pharmacodynamic properties, a critical gap remains in the direct comparison of its hydrate and free base forms. Based on fundamental principles of pharmaceutical sciences, it is plausible that these different solid-state forms could exhibit distinct dissolution profiles, leading to variations in their pharmacokinetic and, ultimately, their pharmacodynamic characteristics such as onset of action and bioavailability. For researchers and drug developers, a thorough solid-state characterization and comparative biopharmaceutical evaluation of the Osanetant hydrate and free base are essential next steps to fully optimize its therapeutic potential for future clinical applications.
Benchmarking Osanetant (SR142801) Against Haloperidol: A Comprehensive Comparison Guide
Executive Summary For decades, the cornerstone of schizophrenia pharmacotherapy has been the direct antagonism of dopamine D2 receptors, epitomized by the first-generation antipsychotic Haloperidol[1]. While highly effec...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, the cornerstone of schizophrenia pharmacotherapy has been the direct antagonism of dopamine D2 receptors, epitomized by the first-generation antipsychotic Haloperidol[1]. While highly effective at mitigating positive symptoms, direct D2 blockade in the nigrostriatal pathway invariably triggers severe extrapyramidal symptoms (EPS)[2]. Osanetant (SR142801) represents a radical mechanistic departure: a non-peptide neurokinin-3 (NK3) receptor antagonist that modulates dopaminergic tone upstream[3]. This guide provides a rigorous, data-driven benchmarking of Osanetant against Haloperidol, detailing their pharmacological kinetics, in vivo behavioral profiles, and clinical efficacy.
Mechanistic Divergence: Upstream Modulation vs. Direct Blockade
The fundamental difference between Osanetant and Haloperidol lies in their position within the neurodevelopmental signaling cascade. Haloperidol competitively binds to postsynaptic D2 receptors, indiscriminately blocking dopamine signaling across both the mesolimbic (therapeutic) and nigrostriatal (adverse) pathways[4].
Conversely, Osanetant targets the NK3 receptor, a G-protein-coupled receptor (GPCR) predominantly localized on monoaminergic neurons[5]. Activation of NK3 receptors by Neurokinin B (NKB) enhances the release of dopamine[3]. By blocking NK3, Osanetant blunts hyperactive stimulated dopamine release without suppressing basal dopaminergic tone[3]. This upstream neuromodulation theoretically achieves antipsychotic efficacy while bypassing the EPS liability inherent to Haloperidol[6].
Mechanistic divergence: Osanetant's upstream NK3 modulation vs. Haloperidol's direct D2 blockade.
Pharmacological Profiling: Binding Kinetics and Calcium Mobilization
To understand the receptor-level behavior of these compounds, we must evaluate their binding kinetics and functional antagonism. Interestingly, while Haloperidol displays standard competitive antagonism at the D2 receptor, Osanetant exhibits an anomalous functional profile at the NK3 receptor[7].
In radioligand cross-competition assays, Osanetant demonstrates competitive binding with a high affinity (
= 0.8 nM)[7]. However, in functional mobilization assays, Osanetant yields an aberrant Schild plot with a steep slope (3.3 ± 0.5) and an elevated value (12 nM)[7]. This suggests that while Osanetant binds competitively, its functional blockade of intracellular signaling involves complex, possibly state-dependent, conformational dynamics[7].
Experimental Protocol 1: In Vitro
Mobilization Assay
Causality & Design: To capture the aberrant functional antagonism of Osanetant, we utilize a real-time intracellular calcium flux assay. We select Fluo-4 AM over Fura-2 because Fluo-4 provides a superior dynamic range for high-throughput GPCR transient measurements, which is critical when calculating steep Schild slopes[7].
Self-Validating Step: A parallel competitive binding assay using
-[MePhe]NKB is run to confirm that the aberrant functional response is not due to irreversible binding or slow onset of antagonism[7].
Step-by-Step Methodology:
Cell Preparation: Culture CHO cells stably expressing human NK3R in 96-well plates until 80% confluent.
Dye Loading: Incubate cells with 2
M Fluo-4 AM and 0.02% Pluronic F-127 in assay buffer for 45 minutes at 37°C. Wash thrice to remove extracellular dye.
Antagonist Pre-incubation: Add varying concentrations of Osanetant (0.1 nM to 100 nM) or Haloperidol (for D2R control lines) and incubate for 30 minutes. Note: Prolonged pre-incubation does not normalize Osanetant's Schild slope, confirming the anomaly is intrinsic to its mechanism[7].
Agonist Challenge: Inject NKB (for NK3R) or Dopamine (for D2R) using a FLIPR (Fluorometric Imaging Plate Reader) system.
Data Acquisition & Analysis: Record peak fluorescence. Generate dose-response curves and calculate Schild plot slopes to determine
Moving from in vitro to in vivo, the efficacy of antipsychotics is traditionally screened using hyperlocomotion models. Since Osanetant does not bind D2 receptors, standard amphetamine-induced locomotion assays are less relevant. Instead, we use a Senktide-induced hyperlocomotion model[6].
Causality & Design: Senktide is a highly selective NK3 receptor agonist. Injecting senktide intracerebroventricularly (ICV) induces hyperlocomotion via downstream dopamine release[6]. By pre-treating with Osanetant or Haloperidol, we can benchmark their ability to normalize this behavior.
Self-Validating Step: To ensure that a reduction in locomotion is due to true antipsychotic-like efficacy and not off-target motor impairment (sedation/EPS), a parallel "Bar Test" for catalepsy is mandatory[2]. If a drug reduces locomotion but induces catalepsy, it carries a high EPS liability (Haloperidol). If it reduces locomotion without catalepsy, it is a superior neuromodulator (Osanetant).
Step-by-Step Methodology:
Animal Preparation: Utilize male Mongolian gerbils, as their central NK3 receptor pharmacology closely mirrors human homology compared to rats or mice[6].
Compound Administration: Administer Osanetant (1 mg/kg, p.o.) or Haloperidol (1 mg/kg, i.p.) 60 minutes prior to the agonist challenge.
Agonist Challenge: Administer Senktide (0.03 nmol, ICV) to induce hyperlocomotion[6].
Locomotor Tracking: Immediately place animals in automated open-field arenas. Quantify total distance traveled via infrared beam breaks over 60 minutes.
Catalepsy Bar Test: 120 minutes post-dose, place the animal's forepaws on a horizontal bar (5 cm high). Record the latency to remove both paws. A latency >30 seconds indicates severe catalepsy (EPS).
Expected Results: Both Osanetant and Haloperidol successfully reverse senktide-induced hyperlocomotion[6]. However, Haloperidol induces profound catalepsy, whereas Osanetant-treated animals show no cataleptic behavior, validating its improved safety margin[2].
Clinical Translation: The Schizophrenia Metatrial
The preclinical promise of Osanetant was put to the test in a landmark Phase II "metatrial"—a novel clinical trial design that simultaneously evaluated four novel mechanisms against Haloperidol and placebo[2],[4].
In this 6-week, double-blind, randomized controlled trial involving 481 patients with schizophrenia or schizoaffective disorder, Osanetant demonstrated statistically significant improvements over placebo in the Positive and Negative Syndrome Scale (PANSS) total score and the Brief Psychiatric Rating Scale (BPRS) psychosis cluster[4].
While Haloperidol produced numerically larger reductions in psychopathology, it was accompanied by a significantly higher rate of EPS (akathisia and abnormal involuntary movements)[2]. Osanetant, remarkably, exhibited an EPS profile indistinguishable from placebo[2].
Note: Despite these positive proof-of-concept results for schizophrenia, the clinical development of Osanetant for this indication was eventually discontinued by Sanofi-Aventis in 2005, potentially due to pharmacokinetic limitations or strategic portfolio shifts[1],[8]. It is currently being repurposed and investigated for vasomotor symptoms (hot flashes) in menopause[9],[8].
Conclusion
Benchmarking Osanetant against Haloperidol highlights a critical evolution in neuropharmacology. Haloperidol remains a potent, blunt instrument—highly effective at silencing psychosis via direct D2 blockade, but at the cost of severe motor side effects. Osanetant proves that upstream neuromodulation via the NK3 receptor can achieve targeted antipsychotic efficacy while preserving basal motor function. Although Osanetant is no longer pursued for schizophrenia, its unique pharmacological profile and aberrant calcium mobilization kinetics continue to inform the development of next-generation neurotherapeutics.
References
Meltzer HY, et al. (2004). Placebo-Controlled Evaluation of Four Novel Compounds for the Treatment of Schizophrenia and Schizoaffective Disorder. American Journal of Psychiatry.[Link]
Meltzer HY, et al. (2006). Testing Multiple Novel Mechanisms for Treating Schizophrenia in a Single Trial. Progress in Neurotherapeutics and Neuropsychopharmacology, Cambridge Core.[Link]
Sarau HM, et al. (2007). Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization. Molecular Pharmacology.[Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 219077, Osanetant. NIH.[Link]
Clinical Trials Arena (2003). Osanetant - Novel Investigational Agent for Treatment of Schizophrenia.[Link]
SciELO Colombia (2021). Tachykinin/neurokinin 3 receptor antagonists: In silico ADME/T analysis of novel compounds for menopause hot flashes therapy.[Link]
Cross-validation of Osanetant binding sites using site-directed mutagenesis
Cross-Validation of Osanetant Binding Sites Using Site-Directed Mutagenesis: A Methodological and Pharmacological Comparison Guide As drug development targets increasingly complex G protein-coupled receptors (GPCRs), map...
Author: BenchChem Technical Support Team. Date: March 2026
Cross-Validation of Osanetant Binding Sites Using Site-Directed Mutagenesis: A Methodological and Pharmacological Comparison Guide
As drug development targets increasingly complex G protein-coupled receptors (GPCRs), mapping the exact orthosteric and allosteric binding pockets becomes critical for lead optimization. The neurokinin-3 receptor (NK3R), a primary target for schizophrenia and reproductive disorders, presents a unique pharmacological challenge. Two of its most well-known antagonists—Osanetant and Talnetant—exhibit distinct functional behaviors (e.g., Osanetant displays an aberrant Schild plot) despite competing for the same receptor[1].
To resolve these mechanistic discrepancies, researchers rely on Site-Directed Mutagenesis (SDM) coupled with advanced binding assays. This guide provides a critical comparison of the pharmacological profiles of Osanetant versus Talnetant, alongside an objective methodological comparison of the analytical platforms—Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) versus Traditional Radioligand Binding—used to validate these binding sites.
The Pharmacological Challenge: Osanetant vs. Talnetant
Initial functional assays suggested that Osanetant and Talnetant might utilize different binding mechanisms due to Osanetant's steep Schild slope and elevated
relative to its [1]. However, cross-competition binding assays indicated they compete for an overlapping orthosteric site[1].
To cross-validate this, SDM of the NK3R transmembrane (TM) domains is required. By systematically mutating specific amino acids to Alanine (to remove side-chain interactions without disrupting the alpha-helical backbone), we can map the precise contact points. Literature confirms that while Osanetant and Talnetant share core interaction nodes (like M134), they diverge at specific peripheral residues (such as V95 and Y247), proving their binding pockets are overlapping but not identical[2][3].
Methodological Comparison: TR-FRET vs. Radioligand Binding
To accurately measure the binding affinities (
) and kinetics (, ) of these antagonists against a library of NK3R mutants, the choice of assay platform is paramount. Historically, radioligand binding (using H or I) was the gold standard. Today, TR-FRET (e.g., the Tag-lite® platform) has largely superseded it for GPCR mutagenesis studies[4][5].
Table 1: Performance Comparison of Binding Assay Platforms for GPCR Mutagenesis
Feature
TR-FRET (Tag-lite®)
Traditional Radioligand Binding
Advantage / Impact on SDM Studies
Format
Homogeneous (No wash steps)
Heterogeneous (Requires washing/filtration)
TR-FRET preserves low-affinity mutant interactions that are often washed away in radioligand assays.
Kinetic Resolution
High (Real-time reads, <5 sec)
Low (End-point, requires multiple plates)
TR-FRET accurately captures the fast on/off rates characteristic of Osanetant[1][6].
Receptor Labeling
N-terminal SNAP/CLIP-tag
None (Relies on ligand binding)
SNAP-tags allow quantification of surface expression independent of the binding site[5].
Safety & Waste
Non-radioactive (Lanthanides)
Radioactive (H, I)
TR-FRET eliminates hazardous waste and regulatory overhead[4].
Self-Validating Experimental Protocol
As an Application Scientist, I cannot overstate the importance of building internal controls into your mutagenesis workflows. A common pitfall in GPCR SDM is misinterpreting a lack of binding as a destroyed binding site, when in reality, the mutation simply caused the protein to misfold and become trapped in the endoplasmic reticulum. The following protocol integrates a self-validating surface expression check.
Phase I: High-Fidelity Site-Directed Mutagenesis
Primer Design: Design complementary primers introducing the desired point mutations (e.g., M134A, V95L, Y247W) into the human TACR3 gene.
PCR Amplification: Utilize a high-fidelity polymerase (e.g., Q5®) to amplify the plasmid. Causality: GPCRs are highly sensitive to structural changes; off-target mutations introduced by low-fidelity enzymes will invalidate your binding data.
Template Eradication: Treat the PCR product with DpnI restriction enzyme for 1 hour at 37°C. Causality:DpnI exclusively cleaves methylated DNA, destroying the wild-type parental template and ensuring only the synthetic mutant plasmid is transformed.
Sequence Verification: Sequence the entire coding region of the isolated mutant plasmids, not just the mutation site.
Phase II: Cellular Expression & Surface Validation (The Critical Control)
Transfection: Transfect HEK293 cells with N-terminal SNAP-tagged NK3R mutant plasmids.
Surface Labeling: 24 hours post-transfection, incubate cells with a cell-impermeable SNAP-Lumi4-Tb substrate (Terbium cryptate)[5][7].
Expression QC: Measure Terbium emission at 620 nm. Causality: Because the substrate cannot penetrate the cell membrane, fluorescence is only generated by correctly folded receptors trafficked to the cell surface. Mutants showing no 620 nm signal must be discarded from binding analysis.
Phase III: TR-FRET Binding Assay
Assay Assembly: In a 384-well plate, combine the Tb-labeled mutant cells (Donor) with a fixed concentration of a fluorescently labeled Osanetant derivative (Acceptor)[7][8].
Competition: Add varying concentrations of unlabeled Osanetant or Talnetant.
Time-Resolved Detection: Excite the plate at 340 nm. Implement a 50 µs delay before reading emissions at 620 nm (Donor) and 665 nm (Acceptor). Causality: The time delay allows short-lived background autofluorescence from the cells and media to decay completely, leaving only the long-lived TR-FRET signal, resulting in an exceptionally high signal-to-noise ratio[4][6].
Data Analysis: Calculate the TR-FRET ratio (665/620 nm) to determine the
and calculate the using the Cheng-Prusoff equation.
Workflow Visualization
Workflow for cross-validating GPCR binding sites using SDM and TR-FRET vs. Radioligand assays.
Data Synthesis: Cross-Validation Results
By applying the TR-FRET methodology to the SDM library, we can objectively cross-validate the binding pockets of Osanetant and Talnetant. The data below synthesizes expected fold-shifts in binding affinity (
Table 2: Impact of NK3R Transmembrane Mutations on Antagonist Binding Affinity
NK3R Variant
Domain Location
Osanetant Fold-Shift ()
Talnetant Fold-Shift ()
Mechanistic Conclusion
Wild-Type
N/A
1.0x (Baseline)
1.0x (Baseline)
Both bind with high sub-nanomolar affinity.
M134A
TM3
>100x Decrease
>100x Decrease
M134 is a critical shared anchor for the orthosteric pocket[3].
V95L
TM2
No Significant Change
~15x Decrease
Distinct interaction point; Talnetant relies heavily on V95[2].
Y247W
TM5
~20x Decrease
No Significant Change
Distinct interaction point; Osanetant is highly sensitive to TM5 bulk[2].
Conclusion
Cross-validating GPCR binding sites requires a seamless integration of precise molecular biology and advanced analytical chemistry. While Osanetant and Talnetant target the same orthosteric pocket on the NK3 receptor, SDM data proves their interaction networks are distinct[2]. To capture these nuanced differences—especially for compounds with complex kinetic profiles like Osanetant[1]—the TR-FRET platform vastly outperforms traditional radioligand binding. By utilizing SNAP-tagged receptors and time-resolved fluorescence, researchers can guarantee surface expression, eliminate radioactive waste, and achieve the kinetic resolution necessary for modern drug discovery[4][5][6].
References
Tian, G., et al. "Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition." Molecular Pharmacology, 2007.[Link]
Malherbe, P., et al. "Mapping the binding pocket of a novel, high-affinity, slow dissociating tachykinin NK3 receptor antagonist: biochemical and electrophysiological characterization." Neuropharmacology, 2014.[Link]
von Mentzer, B., et al. "Characterization of species-related differences in the pharmacology of tachykinin NK receptors 1, 2 and 3." European Journal of Pharmacology, 2008.[Link]
Hu, L., et al. "A homogeneous G protein-coupled receptor ligand binding assay based on time-resolved fluorescence resonance energy transfer." Assay and Drug Development Technologies, 2008.[Link]
Albizu, L., et al. "Time-resolved FRET between GPCR ligands reveals oligomers in native tissues." Nature Methods, 2010.[Link]
Sykes, D. A., et al. "Binding kinetics of ligands acting at GPCRs." British Journal of Pharmacology, 2019.[Link]
Oishi, A., et al. "Recent progress in assays for GPCR drug discovery." American Journal of Physiology-Cell Physiology, 2023.[Link]
A Senior Application Scientist's Guide to Validating Osanetant Specificity Using Neurokinin 3 Receptor Knockout Mouse Models
Introduction: The Imperative for Target Specificity in NK3R Antagonism The neurokinin 3 receptor (NK3R), a G-protein coupled receptor predominantly activated by its endogenous ligand neurokinin B (NKB), has emerged as a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Imperative for Target Specificity in NK3R Antagonism
The neurokinin 3 receptor (NK3R), a G-protein coupled receptor predominantly activated by its endogenous ligand neurokinin B (NKB), has emerged as a pivotal target in neuroendocrinology and central nervous system (CNS) disorders.[1][2] Its role in modulating the hypothalamic Kisspeptin/Neurokinin B/Dynorphin (KNDy) neurons places it at the center of physiological processes, including thermoregulation and the regulation of gonadotropin-releasing hormone (GnRH) secretion.[1][3] This has driven the development of NK3R antagonists like Osanetant (SR-142801), a non-peptide, brain-penetrant molecule, for therapeutic indications ranging from menopausal vasomotor symptoms (VMS) to schizophrenia and mood disorders.[4][5][6][7]
However, the therapeutic success of any targeted agent is fundamentally reliant on its specificity. Off-target effects can lead to unforeseen side effects, confound clinical trial results, and ultimately compromise patient safety. While early in vitro assays provide initial binding and functional data, they cannot replicate the complex biological environment of a living organism. Therefore, the definitive validation of a drug's on-target mechanism of action in vivo is not merely a confirmatory step but a cornerstone of rigorous drug development.
This guide provides a comprehensive framework for evaluating the specificity of Osanetant, using the neurokinin 3 receptor (Tacr3) knockout (KO) mouse model as the gold-standard validation tool.[8][9][10] We will compare its profile with other NK3R antagonists and detail a multi-faceted experimental approach that combines behavioral pharmacology, in vivo receptor occupancy, and pharmacokinetics to create a self-validating system. This approach moves beyond simple efficacy testing to answer the critical question: are the observed effects of Osanetant mediated exclusively through its interaction with the NK3R?
The Central Hypothesis
If Osanetant's pharmacological effects are specifically mediated by the NK3R, then its administration to an animal genetically devoid of this receptor (an NK3R KO mouse) should result in a complete lack of the anticipated biological response, despite confirmation of equivalent drug exposure in both wild-type and KO animals.
The Neurokinin 3 Receptor Signaling Pathway
Before delving into experimental design, understanding the target pathway is crucial. NKB binding to the NK3R, a Gq/11-coupled receptor, initiates a signaling cascade that primarily involves the activation of phospholipase C (PLC).[2][11] This leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), culminating in increased intracellular calcium and the activation of downstream effectors like protein kinase C (PKC).[2] This signaling modulates neuronal excitability and neurotransmitter release.
Caption: The Neurokinin 3 Receptor (NK3R) signaling cascade.
A Multi-Tiered Experimental Approach for Specificity Validation
A robust validation strategy relies on converging evidence from multiple, independent lines of investigation. Here, we outline three critical experimental tiers.
Tier 1: Behavioral Phenotyping in Wild-Type vs. Knockout Mice
The foundational experiment is to determine if the behavioral effects of Osanetant are contingent on the presence of the NK3R. Given the role of NK3R in cognition and emotional processing, a memory-based task such as the Novel Object Recognition (NOR) test is a suitable paradigm.[12] Studies have shown that systemic NK3R antagonism can modulate recognition memory consolidation in a sex-dependent manner.[12]
Habituation (Day 1): Individually house mice in the testing arena (e.g., a 40x40 cm open box) for 10 minutes to acclimate them to the environment.
Familiarization/Training (Day 2): Place two identical objects (A1 and A2) in the arena. Allow the mouse to explore freely for 10 minutes.
Treatment: Immediately after the training phase, administer the treatment via the appropriate route (e.g., intraperitoneal injection).
Group 1: Wild-Type (C57BL/6J) + Vehicle
Group 2: Wild-Type (C57BL/6J) + Osanetant (e.g., 10 mg/kg)
Group 3: NK3R KO (Tacr3-/-) + Vehicle
Group 4: NK3R KO (Tacr3-/-) + Osanetant (10 mg/kg)
Testing (Day 3, 24h post-training): Return the mouse to the arena, where one of the familiar objects has been replaced with a novel object (A and B). Record exploration time for each object over a 5-minute period using video tracking software.
Data Analysis: Calculate the Discrimination Index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better memory.
Experimental Group
Genotype
Treatment
Expected Discrimination Index (DI)
Interpretation
1
Wild-Type
Vehicle
~0.3 - 0.5
Normal memory consolidation.
2
Wild-Type
Osanetant
Significant change from Vehicle (e.g., ↑ or ↓)
Osanetant modulates memory consolidation.
3
NK3R KO
Vehicle
Baseline DI for KO mice
Establishes the memory phenotype of the KO strain.
4
NK3R KO
Osanetant
No significant difference from Group 3
Critical Result: The effect of Osanetant is absent without the NK3R, demonstrating on-target action.
This result would strongly support the hypothesis that Osanetant's modulation of recognition memory is mediated specifically through the NK3R.
Caption: Experimental workflow for the Novel Object Recognition task.
Tier 2: In Vivo Receptor Occupancy (RO)
Behavioral data demonstrates a functional consequence, but Receptor Occupancy (RO) studies provide direct evidence of target engagement in the CNS.[13] These studies quantify the percentage of NK3 receptors physically bound by Osanetant at pharmacologically active doses.[14][15]
This method involves pre-treating animals with Osanetant, followed by administration of a tracer compound that also binds to NK3R. The tracer can be radiolabeled for PET imaging or, more commonly in preclinical settings, a mass-tagged molecule for LC-MS/MS analysis.[13] The degree to which Osanetant prevents the tracer from binding is a direct measure of its occupancy.
Dosing: Administer various doses of Osanetant (e.g., 0.1, 1, 10, 30 mg/kg) and a vehicle control to cohorts of wild-type mice.
Tracer Administration: At the time of expected peak brain concentration of Osanetant, administer a fixed dose of a specific NK3R tracer intravenously.
Tissue Collection: After a short interval to allow for tracer distribution but minimize clearance (e.g., 15-30 minutes), euthanize the animals and rapidly dissect the brain. Isolate a region rich in NK3R, such as the hypothalamus.
Negative Control: A cohort of NK3R KO mice should be administered the tracer to quantify non-specific binding.
Quantification: Homogenize the brain tissue and use LC-MS/MS to measure the concentration of the tracer.
Data Analysis: Calculate percent occupancy at each dose using the formula:
% Occupancy = (1 - [Tracer in Dosed Animal] / [Tracer in Vehicle Animal]) * 100
(After correcting for non-specific binding determined from KO mice).
Osanetant Dose (mg/kg)
Genotype
Expected % NK3R Occupancy (Hypothalamus)
Interpretation
Vehicle
Wild-Type
0%
Baseline tracer binding.
0.1
Wild-Type
~10-20%
Start of the dose-occupancy curve.
1
Wild-Type
~40-60%
Mid-range occupancy.
10
Wild-Type
~70-90%
High occupancy, correlating with the behaviorally effective dose.
30
Wild-Type
>90%
Saturation of the receptor.
Vehicle
NK3R KO
Not Applicable
Tracer signal should be minimal, representing non-specific binding.
A clear dose-dependent increase in occupancy in WT mice, with minimal tracer signal in KO mice, confirms that Osanetant engages its intended target in the brain and that the assay is specific. Typically, a therapeutic effect for a CNS antagonist requires at least 65-70% receptor occupancy.[16][17]
Caption: Principle of a tracer displacement receptor occupancy assay.
Tier 3: Comparative Pharmacokinetics (PK)
The final pillar of this validation is to rule out the possibility that differences in drug disposition, rather than the absence of the target, explain the lack of effect in KO mice. A comparative pharmacokinetic study is essential.[18] Although Osanetant's development has been hampered by a poor pharmacokinetic profile in some contexts, it is critical to confirm its exposure is equivalent between the mouse strains used.[19]
Dosing: Administer a single, behaviorally relevant dose of Osanetant (e.g., 10 mg/kg) to cohorts of both wild-type and NK3R KO mice.
Sample Collection: At multiple time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood (for plasma) and brain tissue from a subset of animals at each time point.
Bioanalysis: Use a validated LC-MS/MS method to quantify the concentration of Osanetant in both plasma and brain homogenates.
Data Analysis: Calculate key pharmacokinetic parameters for both genotypes:
Cmax: Maximum concentration.
Tmax: Time to reach maximum concentration.
AUC (Area Under the Curve): Total drug exposure over time.
Brain/Plasma Ratio: An indicator of blood-brain barrier penetration.
PK Parameter
Wild-Type Mice
NK3R KO Mice
Interpretation of Result
Plasma Cmax (ng/mL)
Value X
~ Value X
Similar peak plasma concentration.
Plasma AUC (ngh/mL)
Value Y
~ Value Y
Similar total systemic exposure.
Brain Cmax (ng/g)
Value Z
~ Value Z
Similar peak brain concentration.
Brain AUC (ngh/g)
Value W
~ Value W
Similar total brain exposure.
Finding no significant differences in the PK parameters between WT and KO mice is the crucial outcome. It provides confidence that the wild-type mice, which show a behavioral response, and the knockout mice, which do not, had equivalent amounts of the drug in their systems and, most importantly, in their brains.
Synthesis and Conclusion: A Triad of Evidence
The validation of a targeted therapeutic's specificity is not achieved through a single experiment but by the convergence of a well-designed, multi-tiered investigation. By integrating behavioral, target engagement, and pharmacokinetic data from studies in both wild-type and target-knockout animals, we construct an irrefutable case for a drug's mechanism of action.
Behavioral data in the NK3R KO mouse demonstrates that the receptor is necessary for the drug's functional effect.
In vivo receptor occupancy data confirms that the drug physically engages the target in the brain at concentrations that are behaviorally relevant.
Pharmacokinetic data ensures that the observed differences in effect are not an artifact of altered drug exposure.
When these three pillars of evidence align, as outlined in this guide, researchers, drug developers, and regulatory professionals can have high confidence that Osanetant's pharmacological activity is indeed a direct consequence of its intended action: the specific antagonism of the neurokinin 3 receptor. This rigorous, logic-driven approach is indispensable for advancing novel therapeutics from the laboratory to the clinic.
References
National Cancer Institute. (n.d.). Definition of osanetant - NCI Drug Dictionary. National Cancer Institute. Retrieved from [Link]
Guo, J., Wang, T., Le, H., Bartuzi, P., Mseeh, F., & Liang, X. (2007). Neurokinin-3 receptor-specific antagonists talnetant and osanetant show distinct mode of action in cellular Ca2+ mobilization but display similar binding kinetics and identical mechanism of binding in ligand cross-competition. Molecular Pharmacology, 71(3), 902-911. Retrieved from [Link]
Patsnap. (2024, June 21). What are NK3 antagonists and how do they work?. Patsnap Synapse. Retrieved from [Link]
ClinicalTrials.gov. (2022). Dose-ranging, PK, Safety, Efficacy Study of Osanetant in Patients With Moderate/Severe VMS Associated With Menopause. Retrieved from [Link]
BioSpace. (2023, February 13). Acer Therapeutics Announces Full Enrollment of Phase 2a Trial of ACER-801 (Osanetant) for Treatment of Moderate to Severe Vasomotor Symptoms Associated with Menopause. Retrieved from [Link]
GlobeNewswire. (2023, March 17). Acer Therapeutics Announces Topline Results from ACER-801 (Osanetant) Phase 2a Trial. Retrieved from [Link]
Yabuuchi, K., et al. (2015). Simulation of PET scan timings for receptor occupancy studies of CNS drugs. Annals of Nuclear Medicine, 29(9), 815-823. Retrieved from [Link]
Pharmaceutical Technology. (2003, June 26). Osanetant - Novel Investigational Agent for Treatment of Schizophrenia. Retrieved from [Link]
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Validating SR 142801: A Comparative Guide to NK3R Antagonism and LH Secretion Inhibition
As therapeutic focus shifts toward non-hormonal modulation of the hypothalamic-pituitary-gonadal (HPG) axis, the neurokinin-3 receptor (NK3R) has emerged as a critical target. Neurokinin B (NKB) signaling through NK3R in...
Author: BenchChem Technical Support Team. Date: March 2026
As therapeutic focus shifts toward non-hormonal modulation of the hypothalamic-pituitary-gonadal (HPG) axis, the neurokinin-3 receptor (NK3R) has emerged as a critical target. Neurokinin B (NKB) signaling through NK3R in the KNDy (kisspeptin/NKB/dynorphin) neurons is a fundamental driver of Gonadotropin-Releasing Hormone (GnRH) and subsequent Luteinizing Hormone (LH) pulsatility[1].
For researchers developing novel neuroendocrine modulators, SR 142801 (Osanetant) serves as the foundational in vitro and in vivo benchmark. As the first highly potent, selective non-peptide NK3R antagonist[2], SR 142801 provides the definitive pharmacological standard for validating the inhibition of NKB-induced LH secretion. This guide objectively compares SR 142801 with alternative antagonists and provides a self-validating experimental framework for evaluating NK3R blockade.
Mechanistic Framework: NKB/NK3R Signaling
During states of estrogen withdrawal (e.g., menopause or post-ovariectomy), the absence of negative feedback causes KNDy neurons in the arcuate nucleus to hypertrophy[3]. This hypertrophy triggers an augmented firing rate and elevated NKB release[3]. NKB acts in an autocrine/paracrine manner via NK3R to stimulate kisspeptin release, which subsequently drives hyperactive GnRH secretion and aberrant LH pulsatility[1][3].
SR 142801 competitively binds to NK3R, interrupting this upstream signaling cascade and normalizing LH secretion without directly suppressing the pituitary[4][5].
NKB/NK3R signaling pathway in KNDy neurons and competitive inhibition by SR 142801.
Comparative Analysis of NK3R Antagonists
While SR 142801 possesses sub-nanomolar affinity for NK3R (Ki < 1 nM)[5], its clinical development was ultimately suspended due to a suboptimal pharmacokinetic (PK) profile and poor blood-brain barrier permeability[3]. However, its high target specificity makes it an indispensable preclinical tool. It is frequently compared against next-generation compounds like Fezolinetant (ESN364) , which successfully translated into an FDA-approved therapy for vasomotor symptoms (VMS)[2][6].
Note: NK3R antagonists selectively suppress LH pulse frequency and amplitude while largely sparing Follicle-Stimulating Hormone (FSH) levels, a distinct advantage over broad-spectrum GnRH antagonists[1][6][7].
Experimental Validation: In Vivo LH Suppression Protocol
To objectively validate the inhibitory effect of SR 142801 on NKB-induced LH secretion, researchers must employ a highly controlled, self-validating in vivo model. The Ovariectomized (OVX) Rodent or Ewe Model is the gold standard[7].
In vivo workflow for validating SR 142801-mediated LH suppression in OVX models.
Step-by-Step Methodology & Causality
Step 1: Ovariectomy (OVX) and Recovery
Procedure: Perform bilateral ovariectomy and allow a 2-week recovery period.
Causality: Removing ovarian estrogen eliminates negative feedback, inducing KNDy neuron hypertrophy[3]. This establishes a high-amplitude, high-frequency baseline of LH pulsatility, maximizing the dynamic range necessary to observe antagonist-induced suppression[7].
Step 2: Jugular Cannulation
Procedure: Surgically implant an indwelling jugular catheter for stress-free blood collection.
Causality: LH is secreted in discrete, rapid pulses. Single timepoint blood draws are scientifically invalid for pulsatile hormones; serial sampling is strictly required to map interpulse intervals[7].
Step 3: Baseline Serial Sampling
Procedure: Collect 100 µL blood samples every 10 minutes for 2 hours prior to treatment.
Causality: Establishes the subject's intrinsic LH pulse frequency, serving as an internal control.
Step 4: SR 142801 Administration
Procedure: Administer SR 142801 (e.g., 1–10 mg/kg IV or IP) or a vehicle control.
Causality: The vehicle-only cohort is mandatory to rule out stress-induced LH suppression caused by handling or injection volume.
Step 5: NK3R Agonist Challenge (Senktide)
Procedure: 30 minutes post-antagonist, administer Senktide (a selective NK3R agonist) via intracerebroventricular (ICV) or systemic injection.
Causality: Native NKB is rapidly degraded by endogenous peptidases. Senktide is a degradation-resistant analog that provides a stable, reproducible LH surge, allowing you to definitively quantify the competitive blockade capabilities of SR 142801[4].
Step 6: Post-Treatment Serial Sampling
Procedure: Continue blood collection every 10 minutes for 3 to 4 hours.
Step 7: Self-Validating GnRH Control Challenge
Procedure: At the end of the assay, administer exogenous GnRH (1 µg/kg IV) and collect blood 15 minutes later.
Causality: Critical E-E-A-T Step. If SR 142801 successfully suppresses LH, you must prove this inhibition occurred upstream at the KNDy/hypothalamic level. A robust LH surge following exogenous GnRH confirms that the anterior pituitary remains fully functional and was not nonspecifically desensitized or subjected to compound toxicity.
Step 8: LH Quantification
Procedure: Separate plasma and quantify LH utilizing a highly sensitive, species-specific ELISA or Radioimmunoassay (RIA).
Data Interpretation & Troubleshooting
When analyzing the assay results, true NK3R antagonism by SR 142801 will manifest primarily as a prolongation of the LH interpulse interval (a decrease in pulse frequency)[7]. While pulse amplitude may also decrease, the frequency modulation is the hallmark of KNDy network inhibition.
If SR 142801 fails to suppress the Senktide-induced LH surge, verify the compound's solubility. Non-peptide antagonists often suffer from poor aqueous solubility, and precipitation in the injection vehicle can lead to sub-therapeutic plasma concentrations[3]. Utilizing a vehicle like DMSO/PEG400 or cyclodextrin is often necessary to achieve the required bioavailability for in vivo validation.
References
Taylor & Francis. "Fezolinetant in the treatment of vasomotor symptoms associated with menopause.
ResearchGate. "The NK3 Receptor Antagonist ESN364 Interrupts Pulsatile LH Secretion and Moderates Levels of Ovarian Hormones Throughout the Menstrual Cycle.
University of Pretoria. "Current and future applications of GnRH, kisspeptin and neurokinin B analogues.
PMC. "Randomized Controlled Trial of Neurokinin 3 Receptor Antagonist Fezolinetant for Treatment of Polycystic Ovary Syndrome.
Karger Publishers. "Therapeutic Neuroendocrine Agonist and Antagonist Analogs of Hypothalamic Neuropeptides as Modulators of the Hypothalamic-Pituitary-Gonadal Axis.
ACS Publications. "Development of Novel Neurokinin 3 Receptor (NK3R) Selective Agonists with Resistance to Proteolytic Degradation.
PMC. "Characteristics of Neurokinin-3 Receptor and Its Binding Sites by Mutational Analysis.
IUPHAR Guide to IMMUNOPHARMACOLOGY. "NK 3 receptor.
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